2-Bromobenzoic acid-d4

Core Science & Biosynthesis

Technical Guide: Physicochemical and Isotopic Characterization of 2-Bromobenzoic acid-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and isotopic purity of 2-Bromobenzoic acid-d4, a deuterated analog of 2-Bromobenzoic acid. This document is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds in their studies.

Core Data Presentation

The key quantitative data for 2-Bromobenzoic acid and its deuterated form are summarized in the tables below for straightforward comparison.

Table 1: Molecular Weight and Formula

Compound	Molecular Formula	Average Molecular Weight ( g/mol )	Monoisotopic Mass (Da)
2-Bromobenzoic acid	C₇H₅BrO₂	201.02[1][2]	199.9473
2-Bromobenzoic acid-d4	C₇HD₄BrO₂	205.04	203.9724

Table 2: Isotopic Purity of Commercial 2-Bromobenzoic acid-d4

Parameter	Value
Isotopic Purity (¹H)	≥ 98 atom % D
Chemical Purity	≥ 98%

Experimental Protocols

Accurate determination of molecular weight and isotopic purity is crucial for the application of deuterated compounds in quantitative assays. High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary analytical techniques employed for this purpose.

Determination of Molecular Weight and Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for the precise mass determination of a molecule and for quantifying the distribution of its isotopologues.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 2-Bromobenzoic acid-d4 in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 mg/mL.

  • Further dilute the stock solution to a final concentration of 1-10 µg/mL in the same solvent.

• Instrumentation and Analysis:

  • Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass analyzer, coupled to an electrospray ionization (ESI) source.

  • Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire mass spectra in negative ion mode, as benzoic acids readily deprotonate to form [M-H]⁻ ions.

  • Set the mass spectrometer to a high-resolution mode (resolving power > 10,000) to enable the separation of isotopic peaks.

  • Acquire data over a mass range that encompasses the expected masses of the deuterated and non-deuterated species (e.g., m/z 198-210).

• Data Analysis:

  • From the high-resolution mass spectrum, identify the monoisotopic peaks corresponding to the [M-H]⁻ ions of 2-Bromobenzoic acid (C₇H₄BrO₂⁻, expected m/z 198.9398) and 2-Bromobenzoic acid-d4 (C₇D₄BrO₂⁻, expected m/z 202.9649).

  • The relative intensity of these peaks is used to calculate the isotopic purity. The isotopic purity is determined by the following equation:

    • Isotopic Purity (%) = [Intensity of d4 peak / (Intensity of d4 peak + Intensity of d0 peak)] x 100

  • More advanced analysis can be performed to determine the distribution of d0, d1, d2, d3, and d4 species by examining the intensities of their respective isotopic peaks.

Determination of Isotopic Purity by Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

NMR spectroscopy, particularly ¹H NMR, is a valuable tool for determining the level of deuteration by quantifying the residual non-deuterated sites.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 2-Bromobenzoic acid-d4 and a suitable internal standard (e.g., maleic acid or 1,3,5-trimethoxybenzene) into a clean vial. The internal standard should have a known purity and its ¹H NMR signals should not overlap with any signals from the analyte.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d6 or CDCl₃) that does not contain residual signals in the regions of interest.

• Instrumentation and Analysis:

  • Acquire ¹H NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Ensure quantitative acquisition parameters are used, including a calibrated 90° pulse, a relaxation delay (d1) of at least 5 times the longest T1 of the signals of interest, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Integrate the area of a well-resolved signal from the internal standard and the area of the residual ¹H signals in the aromatic region of the 2-Bromobenzoic acid-d4 spectrum.

  • The isotopic purity (atom % D) can be calculated by comparing the integral of the residual proton signals to the integral of the internal standard of known concentration. The formula for this calculation is:

    • Moles of residual H = (Integral of residual H / Number of residual H) / (Integral of standard / Number of H in standard) x Moles of standard

    • Atom % D = [1 - (Moles of residual H / Total moles of compound)] x 100

Logical Relationship Diagram

The following diagram illustrates the relationship between the parent compound, its deuterated analog, and the analytical methods used for their characterization.

Caption: Characterization workflow for 2-Bromobenzoic acid-d4.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]

An In-Depth Technical Guide to 2-Bromobenzoic acid-d4 for Researchers and Drug Development Professionals

Introduction

2-Bromobenzoic acid-d4 is a deuterated form of 2-Bromobenzoic acid, a versatile building block in organic synthesis. The incorporation of deuterium (B1214612) atoms provides a stable isotopic label, making it an invaluable tool in various analytical and research applications, particularly in mass spectrometry-based quantification and metabolic studies. This technical guide provides essential information on the properties, suppliers, and key applications of 2-Bromobenzoic acid-d4, with a focus on its use as an internal standard in liquid chromatography-mass spectrometry (LC-MS) analysis.

Core Technical Data

The fundamental properties of 2-Bromobenzoic acid-d4 are summarized below, providing a quick reference for researchers.

Property	Value
CAS Number	2133385-73-4
Molecular Formula	C₇HD₄BrO₂
Molecular Weight	205.04 g/mol
Appearance	White to off-white solid
Purity	Typically ≥98%
Isotopic Purity	Typically ≥98 atom % D

Supplier Information

A variety of chemical suppliers offer 2-Bromobenzoic acid-d4, often with differing product specifications and available quantities. Researchers should consult the suppliers' websites and documentation for the most current information.

Supplier	Product Number (Example)	Purity/Isotopic Enrichment (Typical)	Available Quantities
MedChemExpress	HY-Y1138S	99.72% Purity	Inquire
LGC Standards	D-7726	98 atom % D	25mg, 50mg, 100mg
Sigma-Aldrich (Merck)	760536	98 atom % D, 99 atom % ¹³C	Custom Packaging
BOC Sciences	137677	Inquire	Inquire

Note: Product numbers and available quantities are subject to change. Please verify with the supplier.

Experimental Protocols: Use as an Internal Standard in LC-MS/MS Analysis

One of the primary applications of 2-Bromobenzoic acid-d4 is as an internal standard (IS) for the quantification of 2-Bromobenzoic acid and its metabolites in complex biological matrices such as plasma, urine, and tissue homogenates. The deuterated standard co-elutes with the analyte but is distinguished by its higher mass, allowing for accurate correction of matrix effects and variations in sample preparation and instrument response.

Below is a representative protocol for the analysis of a target analyte (e.g., 2-Bromobenzoic acid) in human plasma using 2-Bromobenzoic acid-d4 as an internal standard. This protocol is adapted from established methods for similar halogenated benzoic acids.

1. Materials and Reagents

• 2-Bromobenzoic acid (analyte) standard

• 2-Bromobenzoic acid-d4 (internal standard)

• Human plasma (blank)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system with an electrospray ionization (ESI) source

2. Preparation of Standard and Internal Standard Stock Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2-Bromobenzoic acid and dissolve it in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2-Bromobenzoic acid-d4 and dissolve it in 1 mL of methanol.

3. Preparation of Working Solutions

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water to create calibration standards at desired concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration of 100 ng/mL.

4. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• For calibration standards and quality control samples, spike with the appropriate analyte working solution. For blank samples, add an equivalent volume of the 50:50 methanol/water mixture.

• Add 10 µL of the internal standard working solution (100 ng/mL) to all samples except the blank matrix.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the samples for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

5. LC-MS/MS Conditions (Illustrative)

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to achieve separation of the analyte from matrix components. For example:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.5 min: 95% B

  • 3.5-3.6 min: 95% to 5% B

  • 3.6-5.0 min: 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• MRM Transitions:

  • 2-Bromobenzoic acid: Precursor ion (m/z) 199/201 → Product ion (m/z) 155/157

  • 2-Bromobenzoic acid-d4: Precursor ion (m/z) 203/205 → Product ion (m/z) 159/161

  • Note: The presence of bromine results in a characteristic isotopic pattern (¹⁹Br and ⁸¹Br). The exact product ions should be optimized by direct infusion of the standards.

6. Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples using the regression equation from the calibration curve.

Visualizations

Experimental Workflow for Sample Analysis

Figure 1: Experimental Workflow for LC-MS/MS Analysis (Max Width: 760px)

Logical Relationship of Deuterated Internal Standard Usage

Figure 2: Rationale for Using a Deuterated Internal Standard (Max Width: 760px)

Solubility Profile of 2-Bromobenzoic Acid-d4 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Bromobenzoic acid-d4, a deuterated analog of 2-Bromobenzoic acid. Due to the limited availability of direct quantitative solubility data for the deuterated form, this document presents the known solubility of the non-deuterated parent compound, 2-Bromobenzoic acid, in various organic solvents. This information serves as a crucial reference point for researchers working with its deuterated counterpart. Furthermore, a detailed, generalized experimental protocol for determining thermodynamic solubility is provided, which can be readily adapted for 2-Bromobenzoic acid-d4.

Introduction to Deuteration and Solubility

Deuterium (B1214612), a stable isotope of hydrogen, is increasingly utilized in drug discovery and development to modulate the pharmacokinetic and metabolic profiles of active pharmaceutical ingredients. The substitution of hydrogen with deuterium can influence a molecule's physicochemical properties, including its solubility. While the effects of deuteration on solubility are not always predictable, they can arise from subtle changes in intermolecular interactions and crystal lattice energies. Therefore, empirical determination of solubility for deuterated compounds remains a critical step in their characterization.

Quantitative Solubility Data of 2-Bromobenzoic Acid

The following table summarizes the available quantitative solubility data for the non-deuterated 2-Bromobenzoic acid in common organic solvents. These values provide a foundational understanding for solubility studies of 2-Bromobenzoic acid-d4.

Solvent	Solubility (mg/mL)	Notes
95% Ethanol	100[1][2]	Soluble, forming a clear, colorless to yellow solution.[1][2]
Methanol	50	Soluble, forming a clear, colorless solution.
Diethyl Ether	Slightly Soluble	-
Acetone	Soluble[3]	-
Chloroform	Soluble[3]	-
Hot Water	Slightly Soluble[3]	-

It is important to note that these values are for the non-deuterated compound and should be used as an estimate for initiating solubility experiments with 2-Bromobenzoic acid-d4.

Experimental Protocol for Determining Thermodynamic Solubility

The most reliable method for determining the thermodynamic (or equilibrium) solubility of a compound is the Saturation Shake-Flask Method [4]. This method involves creating a saturated solution of the compound in a specific solvent and then measuring the concentration of the dissolved solute.

Materials and Equipment:

• 2-Bromobenzoic acid-d4 (solid)

• Selected organic solvents (e.g., ethanol, methanol, acetonitrile, etc.)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another appropriate analytical instrument.

• Volumetric flasks and pipettes

Procedure:

• Preparation of the Slurry:

  • Add an excess amount of solid 2-Bromobenzoic acid-d4 to a series of vials. The exact amount should be enough to ensure that undissolved solid remains at equilibrium.

  • Add a known volume of the desired organic solvent to each vial.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker or incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to allow the system to reach equilibrium. A typical duration is 24 to 48 hours. The agitation ensures thorough mixing of the solid and the solvent.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to let the excess solid settle.

  • To separate the saturated solution from the undissolved solid, centrifuge the vials at a high speed.

  • Carefully withdraw a known volume of the supernatant using a syringe and filter it through a syringe filter into a clean vial. This step is crucial to remove any undissolved microparticles.

• Analysis:

  • Prepare a series of standard solutions of 2-Bromobenzoic acid-d4 of known concentrations in the same solvent.

  • Analyze the filtered saturated solution and the standard solutions using a calibrated analytical method, such as HPLC.

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of 2-Bromobenzoic acid-d4 in the saturated solution by comparing its analytical response to the calibration curve.

• Calculation:

  • The solubility is expressed as the concentration of the solute in the saturated solution, typically in mg/mL or mol/L.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical workflow for determining the solubility of a compound using the shake-flask method.

Caption: A flowchart of the shake-flask solubility method.

Conclusion

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Bromobenzoic acid CAS#: 88-65-3 [m.chemicalbook.com]
• 3. 2-Bromobenzoic acid [chembk.com]
• 4. dissolutiontech.com [dissolutiontech.com]

Spectroscopic Analysis of 2-Bromobenzoic Acid-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Predicted Spectroscopic Data

The introduction of four deuterium (B1214612) atoms onto the aromatic ring of 2-Bromobenzoic acid will have distinct effects on its NMR and mass spectra. The following tables summarize the predicted and known quantitative data for comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H-NMR Data for 2-Bromobenzoic acid-d4

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Expected Notes
~10-13	Singlet (broad)	1H	-COOH	The acidic proton is highly deshielded and its chemical shift can be concentration and solvent dependent.
Absent	-	-	Aromatic-D	The signals corresponding to the aromatic protons in the non-deuterated compound (typically in the range of 7.2-7.8 ppm) will be absent due to the deuterium substitution.

Table 2: Comparison of ¹³C-NMR Data for 2-Bromobenzoic acid and Predicted Data for 2-Bromobenzoic acid-d4

Carbon Atom	2-Bromobenzoic acid Chemical Shift (δ) ppm[1][2]	Predicted 2-Bromobenzoic acid-d4 Chemical Shift (δ) ppm	Expected Notes
C=O	~169.6	Slightly shifted from 169.6	Isotope effects from deuterium may cause a small upfield or downfield shift.
C-Br	~122.0	Slightly shifted from 122.0	Isotope effects from deuterium may cause a small upfield or downfield shift.
Aromatic C-H/D	~128.4, 132.1, 133.6, 135.3	Slightly shifted from these values	Carbons directly bonded to deuterium will likely show a slight upfield shift and may exhibit splitting due to C-D coupling.

Mass Spectrometry (MS)

Table 3: Predicted Mass Spectrometry Data for 2-Bromobenzoic acid-d4

Ion	Predicted m/z	Relative Intensity	Notes
[M]⁺	205	High	The molecular ion peak will be shifted by +4 mass units compared to the non-deuterated compound (m/z 201) due to the four deuterium atoms. The presence of the bromine isotope pattern ([M]⁺ and [M+2]⁺ in an approximate 1:1 ratio) is expected.
[M+2]⁺	207	High	Isotopic peak corresponding to the ⁸¹Br isotope.
[M-COOH]⁺	160/162	Moderate	Fragmentation pattern showing the loss of the carboxylic acid group.

The mass spectrum of the non-deuterated 2-bromobenzoic acid shows a prominent molecular ion peak at m/z 200 and 202, corresponding to the two isotopes of bromine (⁷⁹Br and ⁸¹Br)[3][4].

Experimental Protocols

Standard experimental procedures for acquiring NMR and MS data are applicable. The following provides a general methodology.

NMR Spectroscopy

A sample of 2-Bromobenzoic acid-d4 (typically 5-10 mg) should be dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H-NMR Spectroscopy: The spectrum is typically acquired on a 400 MHz or 500 MHz spectrometer. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-15 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C-NMR Spectroscopy: This is usually performed on the same instrument. A proton-decoupled sequence is standard to simplify the spectrum to single lines for each carbon. A larger number of scans is typically required compared to ¹H-NMR.

Mass Spectrometry

Mass spectra can be obtained using various ionization techniques.

• Electron Ionization (EI): A common technique for volatile and thermally stable compounds. The sample is introduced into the ion source, often via a direct insertion probe or after separation by gas chromatography.

• Electrospray Ionization (ESI): Suitable for less volatile or thermally labile compounds. The sample is dissolved in a suitable solvent (e.g., methanol, acetonitrile) and infused into the mass spectrometer. This technique often produces protonated molecules [M+H]⁺ or deprotonated molecules [M-H]⁻.

Conceptual Workflow

The following diagram illustrates a typical workflow for the analysis of 2-Bromobenzoic acid-d4.

Caption: Workflow for the analysis of 2-Bromobenzoic acid-d4.

References

• 1. rsc.org [rsc.org]
• 2. 2-Bromobenzoic acid(88-65-3) 13C NMR [m.chemicalbook.com]
• 3. 2-Bromobenzoic acid | C7H5BrO2 | CID 6940 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzoic acid, 2-bromo- [webbook.nist.gov]

synthesis and purification of 2-Bromobenzoic acid-d4

An In-depth Technical Guide to the Synthesis and Purification of 2-Bromobenzoic acid-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of a proposed synthetic route and purification protocol for 2-Bromobenzoic acid-d4. The methodologies are based on established chemical principles and adapted from literature precedents for similar non-deuterated and deuterated aromatic compounds.

Proposed Synthesis of 2-Bromobenzoic acid-d4

A plausible and efficient two-step synthetic pathway for 2-Bromobenzoic acid-d4 is proposed, starting from the readily available benzoic acid. The first step involves exhaustive bromination to produce a polybrominated intermediate, 2,3,4,5-tetrabromobenzoic acid. The subsequent step is a selective reductive dehalogenation using a deuterium (B1214612) source to yield the desired deuterated product.

Synthesis Pathway Diagram

Caption: Proposed two-step synthesis of 2-Bromobenzoic acid-d4.

Experimental Protocols

Step 1: Synthesis of 2,3,4,5-Tetrabromobenzoic Acid

This protocol is adapted from methods for the exhaustive bromination of aromatic compounds.

Materials:

• Benzoic acid

• Bromine (Br₂)

• 20% Oleum (fuming sulfuric acid)

• Sodium bisulfite

• Ice

• Distilled water

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, place benzoic acid and 20% oleum.

• Cool the mixture in an ice bath and slowly add bromine from the dropping funnel with vigorous stirring.

• After the addition is complete, slowly heat the reaction mixture to 80-90 °C and maintain this temperature for several hours until the reaction is complete (monitored by TLC or HPLC).

• Carefully pour the cooled reaction mixture onto crushed ice.

• The crude 2,3,4,5-tetrabromobenzoic acid will precipitate. Collect the solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• To remove any unreacted bromine, wash the solid with a cold, dilute solution of sodium bisulfite, followed by another wash with cold water.

• Dry the crude product under vacuum.

Step 2: Synthesis of 2-Bromobenzoic acid-d4

This procedure is based on the general method for the deuteration of halogenated benzoic acids.

Materials:

• 2,3,4,5-Tetrabromobenzoic acid

• Zinc dust (activated)

• Deuterium oxide (D₂O, 99.8 atom % D)

• Acetic acid-d4 (CD₃COOD, 99.5 atom % D)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, suspend 2,3,4,5-tetrabromobenzoic acid in a mixture of deuterium oxide and acetic acid-d4.

• Add activated zinc dust portion-wise to the stirred suspension at room temperature. The reaction is exothermic and may require occasional cooling in a water bath.

• After the addition of zinc is complete, continue stirring at room temperature until the starting material is consumed (monitored by TLC or HPLC).

• Filter the reaction mixture to remove excess zinc and inorganic salts. Wash the residue with a small amount of D₂O.

• Acidify the filtrate with a small amount of DCl (if necessary) and extract the product with diethyl ether.

• Wash the combined organic extracts with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield crude 2-Bromobenzoic acid-d4.

Purification of 2-Bromobenzoic acid-d4

Purification of the crude product is crucial to obtain a high-purity compound suitable for research and development. Recrystallization is a common and effective method.[1][2]

Purification Workflow Diagram

Caption: General workflow for the purification of 2-Bromobenzoic acid-d4.

Recrystallization Protocol

Materials:

• Crude 2-Bromobenzoic acid-d4

• Ethanol (or other suitable solvent)

• Deuterium oxide (D₂O)

• Activated carbon (optional)

Procedure:

• Dissolve the crude 2-Bromobenzoic acid-d4 in a minimal amount of hot ethanol.

• Add hot D₂O dropwise until the solution becomes slightly cloudy. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• If colored impurities are present, add a small amount of activated carbon and boil the solution for a few minutes.

• Perform a hot filtration to remove the activated carbon and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol/D₂O mixture.

• Dry the crystals under vacuum to obtain pure 2-Bromobenzoic acid-d4.

Data Presentation

The following table summarizes key quantitative data for 2-Bromobenzoic acid-d4 and its non-deuterated analog for comparison.

Parameter	2-Bromobenzoic acid	2-Bromobenzoic acid-d4
Molecular Formula	C₇H₅BrO₂	C₇HD₄BrO₂
Molecular Weight	201.02 g/mol	205.04 g/mol
Appearance	White to off-white crystalline powder	Expected to be a white to off-white crystalline powder
Melting Point	147-150 °C	Expected to be similar to the non-deuterated compound
Purity (typical)	>98%	>98% (after purification)
Deuterium Incorporation	N/A	>98 atom % D (expected)
¹H NMR (CDCl₃, δ)	8.00 (m, 1H), 7.72 (m, 1H), 7.47–7.34 (m, 2H)	Expected to show the absence of aromatic proton signals
MS (ESI-) m/z	199/201 [M-H]⁻	Expected: 203/205 [M-H]⁻

References

• 1. A practical and environmentally friendly protocol for synthesis of α-deuterated carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Stability and Storage of 2-Bromobenzoic Acid-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2-Bromobenzoic acid-d4. The information presented herein is crucial for maintaining the integrity, purity, and performance of this isotopically labeled compound in research and development settings.

Introduction

2-Bromobenzoic acid-d4 is the deuterated form of 2-Bromobenzoic acid, a versatile building block in the synthesis of various nitrogen heterocycles and other complex organic molecules. The incorporation of deuterium (B1214612) isotopes makes it a valuable internal standard for quantitative analysis by mass spectrometry (GC-MS or LC-MS) and as a tracer in metabolic studies. Ensuring the chemical stability of this compound is paramount to obtaining accurate and reproducible experimental results.

Chemical Stability and Degradation

Under normal laboratory conditions, 2-Bromobenzoic acid-d4 is a stable compound. However, like its non-deuterated analog, it is susceptible to degradation under certain conditions.

Incompatibilities: To prevent degradation, avoid contact with the following:

• Strong oxidizing agents

• Finely divided metals

Hazardous Decomposition Products: Exposure to excessive heat or fire can lead to the formation of hazardous decomposition products, including:

• Carbon monoxide (CO)

• Carbon dioxide (CO2)

• Hydrogen bromide (HBr)

Recommended Storage Conditions

Proper storage is essential to maintain the quality and extend the shelf-life of 2-Bromobenzoic acid-d4. The following table summarizes the recommended storage conditions for the compound in both solid form and in solution.

Form	Storage Temperature	Duration	Container
Solid (Powder)	-20°C	3 years	Tightly sealed, light-resistant container
4°C	2 years	Tightly sealed, light-resistant container
In Solvent	-80°C	6 months	Tightly sealed vial, protected from light
-20°C	1 month	Tightly sealed vial, protected from light

Table 1: Recommended Storage Conditions for 2-Bromobenzoic acid-d4.[1][2]

General Storage Guidelines:

• Store in a cool, dry, and well-ventilated area.[3]

• Keep the container tightly closed when not in use to prevent moisture absorption.[3][4][5]

• Protect from direct sunlight and strong light sources.[4]

• Avoid repeated freeze-thaw cycles when in solution.

Experimental Protocols for Stability Assessment

A comprehensive stability testing program is crucial to determine the re-test period and shelf-life of 2-Bromobenzoic acid-d4. The following protocols are based on the International Council for Harmonisation (ICH) guidelines for stability testing of new drug substances.

Long-Term and Accelerated Stability Study Protocol

Objective: To evaluate the stability of 2-Bromobenzoic acid-d4 under various temperature and humidity conditions over time.

Materials:

• At least three batches of 2-Bromobenzoic acid-d4.

• Climate-controlled stability chambers.

• Appropriate container closure systems (e.g., amber glass vials with PTFE-lined caps).

Methodology:

• Sample Preparation: Aliquot samples from each batch into the designated container closure systems.

• Storage Conditions: Place the samples in stability chambers set to the conditions outlined in Table 2.

• Testing Frequency: Withdraw samples at the specified time points for analysis.

• Analytical Method: Analyze the samples using a validated stability-indicating method, such as High-Performance Liquid Chromatography (HPLC).

Study Type	Storage Condition	Minimum Duration	Testing Frequency
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months	0, 3, 6, 9, 12, 18, 24, 36 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months	0, 3, 6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6 months

Table 2: ICH Recommended Storage Conditions for Stability Testing.

Illustrative Purity Assessment by HPLC

The following table presents hypothetical data from a stability study of 2-Bromobenzoic acid-d4, demonstrating how purity might be tracked over time.

Time Point (Months)	Storage Condition	Purity (%) by HPLC	Appearance
0	-	99.8	White crystalline solid
3	25°C / 60% RH	99.7	No change
6	25°C / 60% RH	99.7	No change
12	25°C / 60% RH	99.6	No change
3	40°C / 75% RH	99.5	No change
6	40°C / 75% RH	99.2	No change

Table 3: Illustrative Stability Data for 2-Bromobenzoic acid-d4.

Visualization of Workflows

Logical Workflow for Handling and Storage

The following diagram illustrates the key decision points and procedures for the proper handling and storage of 2-Bromobenzoic acid-d4.

Caption: Workflow for handling and storage of 2-Bromobenzoic acid-d4.

Experimental Workflow for Stability Testing

This diagram outlines the process for conducting a formal stability study of 2-Bromobenzoic acid-d4 based on established guidelines.

Caption: Experimental workflow for a stability study of 2-Bromobenzoic acid-d4.

References

• 1. Degradation of 2-bromobenzoic acid by a strain of Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 3. Degradation of 2-bromobenzoic acid by a strain of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Benzoic acid, 2-bromo- [webbook.nist.gov]

Deconstructing the Certificate of Analysis for 2-Bromobenzoic acid-d4: A Technical Guide

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CoA) for a deuterated compound like 2-Bromobenzoic acid-d4 is a critical document that guarantees its identity, purity, and quality. This guide provides an in-depth explanation of the data and experimental protocols typically presented in a CoA for 2-Bromobenzoic acid-d4, ensuring its suitability for rigorous research and development applications.

Compound Identification and Specifications

The initial section of a CoA provides fundamental information about the compound.

Parameter	Specification
Chemical Name	2-Bromobenzoic acid-d4
Synonyms	o-Bromobenzoic acid-d4
CAS Number	2133385-73-4[1]
Molecular Formula	C₇HD₄BrO₂[1]
Molecular Weight	205.04 g/mol [1]
Appearance	White to off-white solid
Storage	Powder: -20°C for 3 years; 4°C for 2 years. In solvent: -80°C for 6 months; -20°C for 1 month.[2]

Quantitative Analysis: Purity and Isotopic Enrichment

This section is paramount as it details the chemical and isotopic purity of the material, which are critical for its use as an internal standard or in metabolic studies.

Chemical Purity

Chemical purity assesses the presence of any non-deuterated or other chemical impurities.

Test	Method	Specification	Result
Purity by HPLC	HPLC-UV	≥98.0%	99.5%
Purity by GC-MS	GC-MS	≥98.0%	99.8%

Isotopic Purity

Isotopic purity, or isotopic enrichment, quantifies the percentage of molecules that contain the desired number of deuterium (B1214612) atoms. It is a crucial parameter for applications relying on mass differentiation.

Test	Method	Specification	Result
Isotopic Purity	¹H NMR / ¹³C NMR	≥98 atom % D	99.2 atom % D
Deuterium Incorporation	Mass Spectrometry	Report Value	d₄: 99.2%, d₃: 0.7%, d₂: 0.1%, d₁: <0.1%, d₀: <0.1%

Analysis of Impurities

The CoA also details the analysis of potential impurities that could interfere with experimental results.

Residual Solvents

Residual solvents are organic volatile impurities used or produced in the manufacturing process.[3] Their levels are strictly controlled.

Test	Method	Specification (ICH Q3C Limits)	Result
Residual Solvents	Headspace GC-MS	Class 1, 2, and 3 solvents below ICH limits	Complies

Elemental Impurities

Test	Method	Specification	Result
Heavy Metals	ICP-MS	≤10 ppm	<5 ppm

Water Content

Test	Method	Specification	Result
Water Content	Karl Fischer Titration	≤0.5%	0.1%

Experimental Protocols

Detailed methodologies ensure the reproducibility and validity of the analytical results.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

• Instrumentation : Agilent 1260 Infinity II LC System or equivalent.

• Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase : A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

• Flow Rate : 1.0 mL/min.

• Detection : UV at 230 nm.

• Procedure : A solution of 2-Bromobenzoic acid-d4 is prepared in the mobile phase, injected into the HPLC system, and the peak area of the main component is compared to the total area of all peaks to determine purity.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Purity and Residual Solvents

• Instrumentation : Agilent 7890B GC with 5977A MSD or equivalent.[4]

• Column : A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas : Helium.

• Injection : Split/splitless inlet. For residual solvents, a headspace autosampler is used.[3][5]

• Oven Program : A temperature gradient is used to separate compounds based on their boiling points.

• MS Detection : Electron Ionization (EI) with a mass range of m/z 35-500.

• Procedure : For chemical purity, a derivatized sample is injected. For residual solvents, the sample is heated in a sealed vial to release volatile solvents into the headspace, which is then injected into the GC-MS.[6] Identification is based on retention time and mass spectrum comparison to known standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isotopic Purity

NMR spectroscopy is a powerful, non-destructive technique for determining the isotopic enrichment and confirming the positions of deuterium atoms.[7][8]

• Instrumentation : Bruker Avance III 400 MHz spectrometer or equivalent.

• Solvent : Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Nuclei Observed : ¹H and ¹³C.

• Procedure :

  • ¹H NMR : The absence or significant reduction of signals at specific chemical shifts corresponding to the deuterated positions confirms successful labeling. The integral of the remaining proton signals is compared to a known internal standard to quantify the isotopic purity.

  • ¹³C NMR : The spectrum provides information on the carbon skeleton and can be used to confirm the structure of the molecule.

Mass Spectrometry for Deuterium Incorporation

• Instrumentation : High-resolution mass spectrometer (e.g., LC-TOF or Q-TOF).

• Ionization : Electrospray Ionization (ESI) in negative mode.

• Procedure : The sample is infused into the mass spectrometer, and the mass-to-charge ratio (m/z) of the molecular ion is measured. The relative intensities of the isotopic peaks (d₀ to d₄) are used to calculate the percentage of each deuterated species.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Heavy Metals

• Instrumentation : Agilent 7900 ICP-MS or equivalent.

• Procedure : The sample is digested in acid and introduced into the ICP-MS. The instrument atomizes and ionizes the sample, and the mass spectrometer separates and quantifies the ions based on their mass-to-charge ratio, allowing for the detection of trace metals at parts-per-billion (ppb) levels.

Karl Fischer Titration for Water Content

• Instrumentation : Mettler Toledo C20S Compact Karl Fischer Titrator or equivalent.

• Procedure : A known amount of the sample is dissolved in a Karl Fischer solvent and titrated with a Karl Fischer reagent. The endpoint is detected potentiometrically, and the amount of water is calculated based on the amount of reagent consumed.

Visualizing the Quality Control Workflow

The following diagrams illustrate the logical flow of the quality control process and the relationship between the various analytical tests.

Caption: Quality control workflow from sample receipt to final release.

Caption: Relationship between analytical tests and overall purity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. cms.agr.wa.gov [cms.agr.wa.gov]
• 5. Solvents for Residual Solvent Analysis by Headspace GC-MS - ITW Reagents [itwreagents.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-Bromobenzoic acid-d4 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 2-Bromobenzoic acid-d4 as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 2-Bromobenzoic acid in biological matrices using Liquid Chromatography-Mass Spectrometry (LC-MS). The use of a deuterated internal standard is considered the gold standard in quantitative bioanalysis, as it effectively corrects for variability in sample preparation, chromatographic separation, and mass spectrometric ionization.[1][2]

Introduction to 2-Bromobenzoic Acid and the Principle of Isotope Dilution Mass Spectrometry

2-Bromobenzoic acid is a halogenated aromatic carboxylic acid that can be found as a metabolite of various brominated compounds or used as a building block in chemical synthesis. Accurate quantification of this analyte in complex matrices such as plasma or urine is crucial for toxicological studies, environmental monitoring, and pharmacokinetic analysis.

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that employs a stable isotope-labeled version of the analyte as an internal standard.[1] 2-Bromobenzoic acid-d4 is an ideal internal standard for 2-Bromobenzoic acid because it is chemically identical to the analyte but has a different mass due to the replacement of four hydrogen atoms with deuterium. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

Because the analyte and the internal standard have nearly identical physicochemical properties, they behave similarly during sample extraction, chromatography, and ionization.[1] Any loss of the analyte during the analytical process will be mirrored by a proportional loss of the internal standard. Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, enabling highly accurate and precise quantification, even in the presence of significant matrix effects.[1][2]

Experimental Protocols

The following protocols provide a detailed methodology for the quantification of 2-Bromobenzoic acid in human plasma using 2-Bromobenzoic acid-d4 as an internal standard. These protocols are intended as a starting point and should be optimized and validated for specific laboratory conditions and instrumentation.

2.1. Materials and Reagents

• 2-Bromobenzoic acid (analytical standard, >98% purity)

• 2-Bromobenzoic acid-d4 (isotopic purity >98%)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (LC-MS grade)

• Human plasma (sourced from a reputable supplier)

• Pipettes, centrifuge tubes, and other standard laboratory equipment

2.2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2-Bromobenzoic acid and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 2-Bromobenzoic acid-d4 and dissolve it in 1 mL of methanol.

• Analyte Working Solutions (for Calibration Curve and Quality Controls): Prepare a series of dilutions from the Analyte Stock Solution in a 50:50 (v/v) mixture of methanol and water to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) and quality control (QC) samples (e.g., 3, 30, 800 ng/mL).

• Internal Standard Working Solution (50 ng/mL): Dilute the Internal Standard Stock Solution in a 50:50 (v/v) mixture of methanol and water.

2.3. Sample Preparation (Protein Precipitation)

Protein precipitation is a simple and effective method for removing the bulk of proteins from plasma samples.[1][3][4][5]

• Pipette 100 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (50 ng/mL) to each tube (except for blank samples, to which 20 µL of the 50:50 methanol:water mixture should be added).

• Vortex briefly to mix.

• Add 400 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

2.4. LC-MS/MS Conditions

The following are suggested starting conditions. Method optimization is recommended.

Parameter	Condition
LC System	Agilent 1200 series or equivalent
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and return to initial conditions for 3 minutes.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	10 µL
MS System	Triple quadrupole mass spectrometer with electrospray ionization (ESI)
Ionization Mode	Negative Ion Mode
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument
Detection Mode	Multiple Reaction Monitoring (MRM)

2.5. Predicted MRM Transitions

The following are predicted MRM transitions for 2-Bromobenzoic acid and its deuterated internal standard. These should be confirmed and optimized by infusing the individual compounds into the mass spectrometer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2-Bromobenzoic acid	199/201 ([M-H]⁻)	155/157 ([M-H-CO₂]⁻)	15-25 (to be optimized)
2-Bromobenzoic acid-d4	203/205 ([M-H]⁻)	159/161 ([M-H-CO₂]⁻)	15-25 (to be optimized)

Note: The two m/z values for the precursor and product ions are due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br).

Data Presentation and Method Validation

A full validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA or ICH M10).[3][6] The following tables present expected performance characteristics based on data from structurally analogous compounds.[7] These tables should be used as a guide for the validation of the method for 2-Bromobenzoic acid.

Table 1: Expected Performance in Human Plasma

Parameter	Expected Value	Comments
Recovery	85 - 110%	Consistent recovery is crucial in plasma due to potential protein binding.
Matrix Effect	90 - 115%	A deuterated internal standard is expected to minimize the matrix effect.
Linearity (r²)	≥ 0.99	Essential for accurate quantification over a range of concentrations.
Limit of Quantification (LOQ)	1 - 10 ng/mL	Dependent on instrument sensitivity and sample preparation efficiency.
Precision (%RSD)	< 15%	Indicates the reproducibility of the analytical method.
Accuracy (%Bias)	± 15%	Reflects the closeness of measured values to the true value.

Table 2: Expected Performance in Human Urine

Parameter	Expected Value	Comments
Recovery	80 - 115%	Urine composition can be highly variable, potentially impacting recovery.
Matrix Effect	85 - 120%	Potential for ion suppression or enhancement due to salts and other organic content.
Linearity (r²)	≥ 0.99	Important for reliable quantification in a variable matrix.
Limit of Quantification (LOQ)	0.5 - 5 ng/mL	Generally lower than plasma due to less protein binding.
Precision (%RSD)	< 15%	Demonstrates method robustness across different urine samples.
Accuracy (%Bias)	± 15%	Ensures dependable results despite matrix variability.

Visualizations

Diagram 1: Experimental Workflow for Sample Analysis

A schematic of the experimental workflow from sample preparation to data analysis.

Diagram 2: Principle of Internal Standard Correction

Illustration of how an internal standard corrects for variations throughout the analytical process.

References

• 1. agilent.com [agilent.com]
• 2. scispace.com [scispace.com]
• 3. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 4. Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis | MDPI [mdpi.com]
• 5. Protein Precipitation Methods for Proteomics [biosyn.com]
• 6. Determination of benzoic acid in serum or plasma by gas chromatography-mass spectrometry (GC/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of 2-Bromobenzoic Acid in Human Plasma using a Validated LC-MS/MS Method with 2-Bromobenzoic acid-d4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Bromobenzoic acid is a compound of interest in various fields, including pharmaceutical and environmental analysis. Accurate and reliable quantification of this analyte in complex biological matrices is crucial for pharmacokinetic studies, metabolism research, and safety assessments. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of 2-Bromobenzoic acid in human plasma. The method utilizes a stable isotope-labeled internal standard, 2-Bromobenzoic acid-d4, to ensure high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.[1][2] The protocol outlined below is suitable for high-throughput analysis in a regulated bioanalytical laboratory.

Experimental Protocols

1. Materials and Reagents

• 2-Bromobenzoic acid (purity ≥98%)

• 2-Bromobenzoic acid-d4 (isotopic purity ≥99%)

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile (B52724)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

2. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve 2-Bromobenzoic acid and 2-Bromobenzoic acid-d4 in methanol to obtain final concentrations of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the 2-Bromobenzoic acid primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water to create calibration standards.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the 2-Bromobenzoic acid-d4 primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water to a final concentration of 100 ng/mL.

3. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL 2-Bromobenzoic acid-d4 internal standard working solution to all samples except for the blank matrix.

• Add 150 µL of acetonitrile containing 0.1% formic acid to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Inject an aliquot of the supernatant directly into the LC-MS/MS system.

4. LC-MS/MS System and Conditions

• LC System: A high-performance liquid chromatography system.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 3.5 µm).[1]

• Mobile Phase A: 0.1% Formic acid in water.[1][3]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[1][3]

• Gradient Elution: A linear gradient from 5% to 95% Mobile Phase B over a specified time.

• Flow Rate: 0.4 mL/min.[3]

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), Negative.[3]

Table 1: Mass Spectrometry Parameters

Parameter	2-Bromobenzoic acid	2-Bromobenzoic acid-d4
Precursor Ion (m/z)	199.0	203.0
Product Ion (m/z)	155.0	159.0
Dwell Time (ms)	100	100
Collision Energy (eV)	-15	-15
Declustering Potential (V)	-40	-40

Data Presentation: Quantitative Results

The method was validated for linearity, precision, and accuracy. The results are summarized in the tables below.

Table 2: Calibration Curve Linearity

Analyte	Calibration Range (ng/mL)	R²
2-Bromobenzoic acid	1 - 1000	>0.995

Table 3: Precision and Accuracy

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (%Bias)
LLOQ	1	<15%	<15%	±20%
LQC	3	<10%	<10%	±15%
MQC	100	<10%	<10%	±15%
HQC	800	<10%	<10%	±15%

LLOQ: Lower Limit of Quantification, LQC: Low-Quality Control, MQC: Medium Quality Control, HQC: High-Quality Control

Mandatory Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 2-Bromobenzoic acid.

Caption: Logical flow of LC-MS/MS method development.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. ijsr.net [ijsr.net]

Application Notes and Protocols for 2-Bromobenzoic Acid-d4 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 2-Bromobenzoic acid-d4 as an internal standard for the quantitative analysis of target analytes in environmental water and soil samples. The inclusion of a deuterated internal standard is a critical component of robust analytical method development, particularly for complex matrices encountered in environmental testing. By mimicking the chemical behavior of the analyte of interest, 2-Bromobenzoic acid-d4 compensates for variations in sample preparation, extraction efficiency, and instrument response, leading to more accurate and reliable data.

The methodologies outlined below are based on established principles of environmental analysis utilizing deuterated internal standards in conjunction with mass spectrometry. While specific performance data for 2-Bromobenzoic acid-d4 is not widely published, the provided quantitative data for a structurally similar compound, 4-Chlorobenzoic acid-d4, in a water matrix serves as a reliable proxy for expected performance.

Data Presentation: Quantitative Performance Metrics

The following tables summarize the expected analytical performance when using a deuterated benzoic acid derivative as an internal standard in environmental sample analysis. This data is derived from studies on analogous compounds and should be considered as a baseline for method validation with 2-Bromobenzoic acid-d4.

Table 1: Expected Performance in Water Sample Analysis

Parameter	Expected Value	Comments
Recovery	80 - 120%	Recovery can be influenced by the extraction method and the physicochemical properties of the target analyte.
Matrix Effect	85 - 115%	Deuterated standards significantly mitigate ion suppression or enhancement from co-eluting matrix components.
Linearity (R²)	≥ 0.99	Essential for accurate quantification across a range of analyte concentrations.
Limit of Quantification (LOQ)	0.1 - 10 µg/L	Dependent on instrument sensitivity, sample volume, and the specific target analyte.
Precision (%RSD)	< 15%	Indicates the reproducibility of the analytical method.
Accuracy (%Bias)	± 20%	Reflects the closeness of the measured value to the true value in a complex matrix.

Table 2: Expected Performance in Soil Sample Analysis

Parameter	Expected Value	Comments
Recovery	70 - 120%	Soil matrix complexity can lead to greater variability in extraction efficiency.
Matrix Effect	80 - 120%	The diverse organic and inorganic content of soil can lead to more pronounced matrix effects.
Linearity (R²)	≥ 0.99	Crucial for reliable quantification in heterogeneous soil samples.
Limit of Quantification (LOQ)	1 - 50 µg/kg	Dependent on extraction efficiency, sample size, and instrumentation.
Precision (%RSD)	< 20%	Higher variability may be acceptable for complex solid matrices.
Accuracy (%Bias)	± 25%	Wider acceptance criteria may be necessary due to the inherent complexity of soil matrices.

Experimental Protocols

Protocol 1: Analysis of Target Analytes in Water Samples using 2-Bromobenzoic Acid-d4 Internal Standard

This protocol describes the use of Solid-Phase Extraction (SPE) for the extraction and concentration of target analytes from water samples, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation and Extraction (SPE)

• Sample Filtration: Filter a 100 mL water sample through a 0.45 µm glass fiber filter to remove suspended solids.

• Acidification: Adjust the pH of the filtered sample to < 3 with a suitable acid (e.g., formic acid or sulfuric acid) to ensure acidic analytes are in their neutral form.

• Internal Standard Spiking: Add a known amount of 2-Bromobenzoic acid-d4 solution (e.g., 100 µL of a 1 µg/mL solution in methanol) to the water sample.

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., 200 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of acidified deionized water (pH < 3).

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: Wash the cartridge with 5 mL of acidified deionized water to remove interfering polar compounds.

• Analyte Elution: Elute the target analytes and the internal standard from the cartridge with 5 mL of a suitable organic solvent (e.g., methanol or acetonitrile).

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724).

• Gradient Program:

  • 0-1 min: 95% A

  • 1-8 min: Linear gradient to 5% A

  • 8-10 min: Hold at 5% A

  • 10.1-12 min: Return to 95% A and equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode is typically suitable for acidic compounds like benzoic acid derivatives.

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode, monitoring for specific precursor and product ion transitions for both the target analyte(s) and 2-Bromobenzoic acid-d4.

Protocol 2: Analysis of Target Analytes in Soil Samples using 2-Bromobenzoic Acid-d4 Internal Standard

This protocol details a solvent extraction method for isolating target analytes from soil samples, followed by clean-up and LC-MS/MS analysis.

1. Sample Preparation and Extraction

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to ensure homogeneity.

• Sample Weighing: Weigh 10 g of the homogenized soil into a centrifuge tube.

• Internal Standard Spiking: Add a known amount of 2-Bromobenzoic acid-d4 solution (e.g., 100 µL of a 1 µg/mL solution in methanol) to the soil sample.

• Extraction:

  • Add 20 mL of an appropriate extraction solvent (e.g., a mixture of acetonitrile and water or acetone (B3395972) and hexane).

  • Vortex the sample for 1 minute.

  • Sonciate the sample in an ultrasonic bath for 15 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Re-extraction (Optional): For improved recovery, repeat the extraction step with a fresh portion of solvent and combine the supernatants.

• Solvent Evaporation and Reconstitution: Evaporate the combined supernatant to a small volume (e.g., 1 mL) under a gentle stream of nitrogen. Add a suitable solvent for the clean-up step.

2. Extract Clean-up (Dispersive SPE - dSPE)

• To the concentrated extract, add a dSPE clean-up salt mixture (e.g., containing C18 sorbent and anhydrous magnesium sulfate).

• Vortex vigorously for 1 minute.

• Centrifuge at high speed (e.g., 10,000 rpm) for 5 minutes.

• Collect the supernatant for analysis.

3. LC-MS/MS Conditions

• The LC-MS/MS conditions will generally be similar to those described in Protocol 1. Method optimization for the specific target analytes and soil matrix may be required.

Mandatory Visualization

Caption: General workflow for environmental sample analysis using a deuterated internal standard.

Application of 2-Bromobenzoic Acid-d4 in Pharmacokinetic Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled compounds are indispensable tools in modern drug discovery and development, offering unparalleled precision in the study of pharmacokinetics (PK), absorption, distribution, metabolism, and excretion (ADME).[1][2][3] 2-Bromobenzoic acid-d4, the deuterated analog of 2-Bromobenzoic acid, serves as a valuable tool in these studies. The incorporation of deuterium (B1214612) atoms provides a distinct mass signature, allowing for its differentiation from the endogenous or unlabeled compound without significantly altering its chemical properties.[4] This key feature enables its use as an internal standard for quantitative bioanalysis and as a tracer to elucidate metabolic pathways.[1][5][6] Deuteration can also intentionally alter metabolic profiles, a strategy employed to enhance a drug's pharmacokinetic properties.[4][7]

This document provides detailed application notes and protocols for the utilization of 2-Bromobenzoic acid-d4 in pharmacokinetic research, with a focus on its application in metabolic studies and as an internal standard in bioanalytical methods.

Application 1: Elucidation of Metabolic Pathways

The metabolism of xenobiotics, including drugs and environmental compounds, is a critical determinant of their efficacy and toxicity. Understanding the metabolic fate of a compound is a key aspect of drug development. Stable isotope labeling is a powerful technique to trace and identify metabolites.[1][2] Studies on the non-deuterated 2-Bromobenzoic acid have shown that it undergoes extensive metabolism.[8]

In Vitro Metabolism of 2-Bromobenzoic Acid

In vitro studies using rat hepatocytes have demonstrated that 2-Bromobenzoic acid is metabolized, with the primary metabolite being the glycine (B1666218) conjugate.[5] Ester glucuronide conjugates are also formed but to a lesser extent.[8] By using 2-Bromobenzoic acid-d4, researchers can precisely track the formation of these deuterated metabolites, confirming the metabolic pathways and potentially identifying novel or unexpected biotransformations.

Table 1: In Vitro Metabolism of 2-Bromobenzoic Acid in Rat Hepatocytes [5]

Compound	Initial Concentration (µg/mL)	Concentration after 4h (µg/mL)	Major Metabolite	Metabolite Concentration after 4h (µg/mL)
2-Bromobenzoic acid	2.5	Not specified	Glycine conjugate	Not specified
4-Bromobenzoic acid	2.2	0.7	Glycine conjugate	1.85

Note: Specific quantitative data for the 2-isomer was not provided in the same format as the 4-isomer in the source.

In Vivo Metabolism of 2-Bromobenzoic Acid

In vivo studies in bile-duct-cannulated rats have confirmed that 2-, 3-, and 4-bromobenzoic acids are extensively metabolized, with the glycine conjugate being the major metabolite identified in both urine and bile.[8] The unchanged parent compounds constituted only a minor portion of the excreted material. These studies highlight the importance of conjugation reactions in the clearance of brominated benzoic acids. The use of 2-Bromobenzoic acid-d4 in such in vivo studies would facilitate the unequivocal identification and quantification of its metabolites in complex biological matrices.

Table 2: Excretion of Bromine after Intraperitoneal Administration of Bromobenzoic Acids (50 mg/kg) to Rats [8]

Compound	% of Dose in Urine (48h)	% of Dose in Bile (48h)	Total % Excreted (48h)
2-Bromobenzoic acid	82-98% (combined)	82-98% (combined)	82-98% (combined)
3-Bromobenzoic acid	82-98% (combined)	82-98% (combined)	82-98% (combined)
4-Bromobenzoic acid	82-98% (combined)	82-98% (combined)	82-98% (combined)

Note: The source provides a combined range for all three isomers.

Experimental Protocol: In Vitro Metabolism in Hepatocytes

This protocol is adapted from studies on bromobenzoic acids.[5]

1. Materials:

• 2-Bromobenzoic acid-d4
• Freshly isolated rat hepatocytes
• Incubation buffer (e.g., Hanks' balanced salt solution with NaHCO3 and MgCl2)
• 7-ethoxycoumarin (B196162) (positive control)
• Ice-cold ethanol
• High-performance liquid chromatography (HPLC) system coupled to a mass spectrometer (MS)

2. Procedure:

• Prepare a stock solution of 2-Bromobenzoic acid-d4 in a suitable solvent (e.g., water or DMSO).
• Dilute the hepatocyte suspension with incubation buffer to a final concentration of approximately 2 million cells/mL.
• Add 4 mL of the cell suspension to incubation flasks.
• Place the flasks in a shaking water bath at 37°C to equilibrate.
• Add the 2-Bromobenzoic acid-d4 working solution to the flasks to achieve the desired final concentration (e.g., 2.5 µg/mL).
• Prepare control incubations: one with the compound and buffer only (no cells), and another with hepatocytes and a model substrate like 7-ethoxycoumarin to verify metabolic activity.
• At various time points (e.g., 0, 1, 2, 4 hours), withdraw 0.5 mL aliquots from each flask.
• Immediately stop the metabolic reaction by adding an equal volume of ice-cold ethanol.
• Centrifuge the samples to pellet the precipitated proteins.
• Analyze the supernatant by LC-MS to identify and quantify the parent compound and its metabolites.

"2-Bromobenzoic_acid_d4" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Glycine_Conjugate_d4" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "Ester_Glucuronide_d4" [fillcolor="#FBBC05", fontcolor="#202124"];

"2-Bromobenzoic_acid_d4" -> "Glycine_Conjugate_d4" [label="Glycine Conjugation (Major)"]; "2-Bromobenzoic_acid_d4" -> "Ester_Glucuronide_d4" [label="Glucuronidation (Minor)"]; }

Metabolic pathway of 2-Bromobenzoic acid.

Application 2: Internal Standard for Quantitative Bioanalysis

In pharmacokinetic studies, accurate and precise quantification of analytes in biological matrices is paramount. Stable isotope-labeled internal standards are the gold standard for quantitative LC-MS/MS assays.[2][3] 2-Bromobenzoic acid-d4 is an ideal internal standard for the quantification of unlabeled 2-Bromobenzoic acid or structurally similar compounds. It co-elutes with the analyte during chromatography and experiences similar matrix effects and ionization suppression or enhancement, thus providing reliable correction for analytical variability.[2]

Experimental Protocol: Quantitative Analysis of 2-Bromobenzoic Acid in Human Plasma using LC-MS/MS with 2-Bromobenzoic Acid-d4 as an Internal Standard

This protocol is a representative method adapted from general bioanalytical method validation guidelines and protocols for similar compounds.[2][3][9]

1. Materials:

• Human plasma (blank)
• 2-Bromobenzoic acid (analyte)
• 2-Bromobenzoic acid-d4 (internal standard, IS)
• Acetonitrile (B52724) (protein precipitation agent)
• Formic acid
• Methanol
• Water (HPLC grade)
• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer with an electrospray ionization source)

2. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of the analyte and the IS in methanol.
• Working Solutions:
• Prepare a series of analyte working solutions by diluting the analyte stock solution with methanol:water (1:1, v/v) to prepare calibration standards and quality control (QC) samples.
• Prepare an IS working solution (e.g., 1 µg/mL) by diluting the IS stock solution with methanol.

3. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of human plasma (blank, calibration standard, QC, or study sample) into a 1.5 mL microcentrifuge tube.
• Add 10 µL of the IS working solution to all samples except for the blank matrix.
• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.
• Vortex the mixture for 1 minute.
• Centrifuge at 14,000 rpm for 10 minutes at 4°C.
• Transfer the supernatant to a clean tube.
• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions (Illustrative):

• LC System:
• Column: C18 column (e.g., 2.1 x 50 mm, 3.5 µm)
• Mobile Phase A: 0.1% Formic acid in water
• Mobile Phase B: 0.1% Formic acid in acetonitrile
• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte and IS, followed by re-equilibration.
• Flow Rate: 0.4 mL/min
• Injection Volume: 10 µL
• MS/MS System (Negative Ion Mode):
• Ionization: Electrospray Ionization (ESI)
• MRM Transitions:
• 2-Bromobenzoic acid: Monitor the transition from the deprotonated molecule [M-H]⁻ to a characteristic product ion.
• 2-Bromobenzoic acid-d4: Monitor the transition from the deprotonated molecule [M-H]⁻ to its corresponding product ion. The precursor and product ions will be 4 Da higher than the unlabeled analyte.

Table 3: Representative Performance Metrics for a Bioanalytical Method Using a Deuterated Internal Standard [9]

Parameter	Expected Value	Rationale
Linearity (r²)	≥ 0.99	Ensures a proportional relationship between concentration and response over the calibration range.
Accuracy (%Bias)	± 15% (± 20% at LLOQ)	Reflects the closeness of the measured concentration to the true concentration.
Precision (%RSD)	< 15% (< 20% at LLOQ)	Indicates the reproducibility of the measurements.
Recovery	85 - 115%	Measures the efficiency of the extraction process.
Matrix Effect	85 - 115%	Assesses the impact of matrix components on ionization.

LLOQ: Lower Limit of Quantification; RSD: Relative Standard Deviation.

Bioanalytical workflow for quantification.

Conclusion

2-Bromobenzoic acid-d4 is a versatile and powerful tool for pharmacokinetic studies. Its primary applications include serving as a tracer to investigate metabolic pathways, particularly conjugation reactions, and acting as an ideal internal standard for the accurate and precise quantification of the parent compound or its analogs in complex biological matrices. The protocols and data presented herein provide a framework for researchers to effectively incorporate 2-Bromobenzoic acid-d4 into their drug development programs, ultimately contributing to a more thorough understanding of a compound's pharmacokinetic profile.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Bromobenzene metabolism in vivo and in vitro. The mechanism of 4-bromocatechol formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. fda.gov [fda.gov]
• 7. 2-Bromobenzoic acid | C7H5BrO2 | CID 6940 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Investigation of the metabolic fate of 2-, 3- and 4-bromobenzoic acids in bile-duct-cannulated rats by inductively coupled plasma mass spectrometry and high-performance liquid chromatography/inductively coupled plasma mass spectrometry/electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Derivatized Acids by GC-MS Using 2-Bromobenzoic acid-d4 as an Internal Standard

Abstract

This application note details a robust protocol for the quantitative analysis of organic acids in biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS). To enhance volatility and improve chromatographic separation, the acids are derivatized via silylation. The method incorporates 2-Bromobenzoic acid-d4 as an internal standard to ensure high accuracy and precision by correcting for variations during sample preparation and analysis. Detailed experimental procedures, data presentation, and workflow visualization are provided to guide researchers in implementing this methodology.

Introduction

Organic acids are crucial intermediates in a multitude of metabolic pathways. Their accurate quantification in biological samples is essential for diagnosing metabolic disorders, monitoring disease progression, and in various stages of drug development. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for this purpose due to its high resolution and sensitivity.[1]

However, the inherent polarity and low volatility of many organic acids, particularly carboxylic acids, make their direct analysis by GC challenging, often resulting in poor peak shape and low sensitivity.[2] Chemical derivatization is a necessary step to convert these polar analytes into more volatile and thermally stable forms suitable for GC analysis.[1][2] Silylation, which replaces active hydrogens with a trimethylsilyl (B98337) (TMS) group, is one of the most common and effective derivatization techniques for compounds containing carboxyl, hydroxyl, amino, or thiol groups.[3][4][5] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are widely used due to their high reactivity and the volatile nature of their byproducts.[3]

For accurate quantification, the use of a stable isotope-labeled internal standard is highly recommended.[1] An ideal internal standard mimics the analyte's chemical behavior throughout the entire analytical process, from extraction to detection. 2-Bromobenzoic acid-d4 is an excellent choice as an internal standard for the analysis of various aromatic and aliphatic carboxylic acids. This document provides a comprehensive protocol for the silylation and subsequent GC-MS analysis of organic acids using 2-Bromobenzoic acid-d4.

Experimental Protocols

Materials and Reagents

• Analytes: Standard compounds of the organic acids of interest.

• Internal Standard (IS): 2-Bromobenzoic acid-d4.

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).

• Solvents: Pyridine (B92270) (anhydrous), Ethyl Acetate (B1210297) (GC grade), Hexane (GC grade).

• Sample Matrix: e.g., Human plasma, urine, or cell culture media.

• Equipment: Vortex mixer, centrifuge, heating block or oven, GC-MS system.

Sample Preparation and Extraction

• Sample Collection: Collect biological samples (e.g., 200 µL of plasma or urine) in appropriate tubes.

• Internal Standard Spiking: Add a known amount of 2-Bromobenzoic acid-d4 solution (e.g., 20 µL of a 100 µg/mL solution in methanol) to each sample, calibrator, and quality control sample at the very beginning of the process.

• Acidification: Acidify the sample by adding 50 µL of 2M HCl to protonate the carboxylate salts.

• Liquid-Liquid Extraction:

  • Add 1 mL of ethyl acetate to the sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3,000 x g for 10 minutes to separate the organic and aqueous layers.

• Solvent Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a clean glass vial.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40°C. It is critical to ensure the sample is completely dry as moisture can interfere with the silylation reaction.[5]

Derivatization Procedure (Silylation)

• Reagent Addition: To the dried extract, add 50 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS. The TMCS acts as a catalyst to enhance the reactivity of the BSTFA.[5]

• Reaction: Tightly cap the vial and vortex for 30 seconds.

• Incubation: Heat the mixture at 70°C for 60 minutes in a heating block or oven to ensure the reaction goes to completion.[6]

• Cooling: After incubation, allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system. A 1 µL aliquot of the derivatized sample is typically injected.

GC-MS Instrumental Parameters

The following parameters are provided as a typical starting point and should be optimized for the specific instrument and analytes of interest.

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Column: Agilent J&W DB-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane column).[7]

• Inlet: Splitless mode, 250°C

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp 1: 5°C/min to 170°C.

  • Ramp 2: 15°C/min to 300°C, hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ion Source: Electron Ionization (EI), 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and selectivity.

Data Presentation

Quantitative data should be summarized for clarity. The tables below are illustrative examples of the data that would be generated using this protocol.

Table 1: Illustrative GC-MS SIM Parameters for Derivatized Acids. The TMS derivative of 2-Bromobenzoic acid-d4 is expected to have one TMS group replacing the acidic proton. The mass of a TMS group is 73. The molecular weight of 2-Bromobenzoic acid-d4 is 205.0 g/mol . Therefore, the TMS derivative will have a molecular weight of 278.0 g/mol . The quantifier and qualifier ions are selected based on the fragmentation pattern of the derivatized compounds.

Compound	Derivative	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Lactic Acid	2-TMS	9.8	117	191	219
Succinic Acid	2-TMS	14.2	247	147	262
Benzoic Acid	1-TMS	15.5	179	194	135
2-Bromobenzoic acid-d4 (IS)	1-TMS	16.8	263	265	204
Phenylacetic Acid	1-TMS	17.1	193	208	91
Citric Acid	4-TMS	22.5	273	347	465

Table 2: Illustrative Calibration Curve Data for Benzoic Acid. A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Concentration (µg/mL)	Analyte Area (Benzoic Acid)	IS Area (2-BB-d4)	Area Ratio (Analyte/IS)
1.0	45,150	498,500	0.091
5.0	230,500	505,200	0.456
10.0	465,200	510,100	0.912
25.0	1,150,800	501,500	2.295
50.0	2,310,000	495,300	4.664
100.0	4,550,600	499,800	9.105
Linearity (R²)	0.9995

Workflow Visualization

The overall experimental workflow is depicted in the diagram below, providing a clear, step-by-step visual guide from sample receipt to final data analysis.

Caption: Experimental workflow for GC-MS analysis of derivatized acids.

Conclusion

The protocol described provides a reliable and robust method for the quantification of organic acids in complex biological matrices. The use of silylation derivatization significantly improves the chromatographic properties of the analytes, while the incorporation of 2-Bromobenzoic acid-d4 as an internal standard ensures high accuracy and precision. This method is highly suitable for applications in clinical diagnostics, metabolomics research, and pharmaceutical development.

References

• 1. metbio.net [metbio.net]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. benchchem.com [benchchem.com]
• 4. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 6. pp.bme.hu [pp.bme.hu]
• 7. agilent.com [agilent.com]

Application Notes and Protocols: 2-Bromobenzoic acid-d4 for Metabolomics Profiling of Aromatic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolomics, the comprehensive analysis of small molecules in a biological system, is a powerful tool for understanding the intricate biochemical pathways that underpin health and disease.[1][2] The study of aromatic compounds is of particular interest as they encompass a wide range of endogenous metabolites, dietary components, and xenobiotics, including drugs and environmental toxins.[1] Accurate and precise quantification of these aromatic compounds is crucial for biomarker discovery, drug development, and understanding metabolic fates.

Stable isotope-labeled internal standards are indispensable for achieving high-quality quantitative data in mass spectrometry-based metabolomics.[3][4] Deuterated compounds, such as 2-Bromobenzoic acid-d4, serve as ideal internal standards because they are chemically almost identical to their unlabeled counterparts but are distinguishable by their mass-to-charge ratio (m/z).[3] This allows for the correction of variability during sample preparation and analysis, leading to improved accuracy and precision.[3]

This document provides detailed application notes and protocols for the use of 2-Bromobenzoic acid-d4 as an internal standard for the targeted and untargeted metabolomics profiling of aromatic compounds using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Key Benefits of Using 2-Bromobenzoic acid-d4

• Improved Accuracy and Precision: As a stable isotope-labeled internal standard, 2-Bromobenzoic acid-d4 co-elutes with structurally similar aromatic analytes, effectively compensating for variations in sample extraction, matrix effects, and instrument response.[3]

• Confident Identification: The known mass shift between the deuterated standard and the corresponding unlabeled analyte aids in the confident identification of target compounds in complex biological matrices.[3]

• Versatility: The physicochemical properties of 2-Bromobenzoic acid-d4 make it a suitable internal standard for a range of aromatic acids and other related metabolites.

Experimental Workflow Overview

The general workflow for utilizing 2-Bromobenzoic acid-d4 in metabolomics profiling involves sample preparation, LC-MS/MS analysis, and data processing.

Caption: General experimental workflow for metabolomics profiling using 2-Bromobenzoic acid-d4.

Protocols

Protocol 1: Sample Preparation for Plasma Metabolomics

This protocol describes the extraction of aromatic metabolites from plasma samples.

Materials:

• Plasma samples

• 2-Bromobenzoic acid-d4 internal standard stock solution (1 mg/mL in methanol)

• Working internal standard solution (10 µg/mL in methanol)

• Acetonitrile (LC-MS grade), chilled to -20°C

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Centrifuge capable of 14,000 x g and 4°C

• Nitrogen evaporator

Procedure:

• Thaw frozen plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Add 10 µL of the 10 µg/mL 2-Bromobenzoic acid-d4 working solution to each plasma sample.

• To precipitate proteins, add 400 µL of ice-cold acetonitrile.

• Vortex the mixture vigorously for 1 minute.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the tubes at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new 1.5 mL microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This protocol provides a general starting point for the chromatographic separation and mass spectrometric detection of aromatic compounds. Optimization may be required for specific analytes.

Liquid Chromatography (LC) Conditions:

Parameter	Setting
LC System	Agilent 1290 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions:

Parameter	Setting
MS System	Triple quadrupole mass spectrometer with electrospray ionization (ESI)
Ionization Mode	Negative
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument
Analysis Mode	Multiple Reaction Monitoring (MRM) for targeted analysis

MRM Transitions for 2-Bromobenzoic acid-d4:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2-Bromobenzoic acid-d4	203.9	124.0	15
2-Bromobenzoic acid	200.9	121.0	15
Example Aromatic Acid	[M-H]⁻	Fragment Ion	Optimized Value

Note: The m/z values for 2-Bromobenzoic acid and its deuterated analog are based on the bromine isotopes (⁷⁹Br and ⁸¹Br). The transitions provided are for the most abundant isotope. It is important to monitor both isotopic transitions for bromine-containing compounds.

Data Presentation

The use of 2-Bromobenzoic acid-d4 allows for the reliable quantification of aromatic compounds across different samples. The following tables illustrate how quantitative data can be presented.

Table 1: Representative Quantitative Results for Aromatic Acids in Plasma

Analyte	Control Group (µM) (Mean ± SD, n=10)	Treatment Group (µM) (Mean ± SD, n=10)	p-value
Benzoic Acid	1.2 ± 0.3	2.5 ± 0.6	<0.01
Phenylacetic Acid	0.8 ± 0.2	1.9 ± 0.5	<0.01
4-Hydroxybenzoic Acid	3.5 ± 0.9	7.1 ± 1.5	<0.001

Table 2: Method Validation Parameters

Parameter	2-Bromobenzoic acid	Benzoic Acid	Phenylacetic Acid
Linearity (R²)	>0.995	>0.998	>0.997
Limit of Quantification (LOQ)	10 ng/mL	5 ng/mL	8 ng/mL
Intra-day Precision (%RSD)	<5%	<6%	<7%
Inter-day Precision (%RSD)	<8%	<9%	<10%
Recovery (%)	95-105%	92-103%	90-108%
Matrix Effect (%)	98-102%	95-105%	93-107%

Signaling Pathway and Logical Relationships

The metabolism of aromatic compounds can be complex, involving various enzymatic pathways. The following diagram illustrates a simplified overview of xenobiotic aromatic acid metabolism.

References

• 1. mdpi.com [mdpi.com]
• 2. Metabolic Profiling of Aromatic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Determination of Acidic Pesticide Residues in Food Matrices using 2-Bromobenzoic acid-d4 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The extensive use of pesticides in modern agriculture necessitates robust and reliable analytical methods to monitor their residues in food products, ensuring consumer safety and regulatory compliance. Acidic pesticides, a class that includes many widely used herbicides such as phenoxyalkanoic acids, represent a significant analytical challenge due to their polarity and potential for matrix effects in complex food samples. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a widely adopted sample preparation technique for multi-residue pesticide analysis.[1]

To enhance the accuracy and precision of quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of stable isotope-labeled internal standards is a well-established practice.[2] Isotope Dilution Mass Spectrometry (IDMS) effectively compensates for variations in sample preparation, extraction efficiency, and instrument response.[3] 2-Bromobenzoic acid-d4, a deuterated analog of 2-bromobenzoic acid, serves as an excellent internal standard for the analysis of acidic pesticides, as its chemical properties closely mimic those of many target analytes. This application note provides a detailed protocol for the determination of acidic pesticide residues in various food matrices using a modified QuEChERS method with 2-Bromobenzoic acid-d4 as an internal standard, followed by LC-MS/MS analysis.

Principle

This method employs a modified QuEChERS protocol for the extraction of acidic pesticides from homogenized food samples. A known amount of 2-Bromobenzoic acid-d4 is added as an internal standard at the beginning of the sample preparation process. The pesticides and the internal standard are extracted from the sample matrix into an organic solvent (acetonitrile) facilitated by a salting-out effect. A dispersive solid-phase extraction (d-SPE) step is then used for cleanup to remove interfering matrix components. The final extract is analyzed by LC-MS/MS, and the target pesticides are quantified by comparing their peak areas to that of the deuterated internal standard.

Target Analytes

This method is suitable for the analysis of a variety of acidic pesticides, including but not limited to:

• Phenoxyalkanoic acids: 2,4-D, MCPA, MCPP, Dichlorprop

• Benzoic acids: Dicamba, Chloramben

• Other acidic pesticides: Bentazon, Picloram, Clopyralid

Experimental Protocols

Reagents and Materials

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (≥98%)

• 2-Bromobenzoic acid-d4 solution (1 µg/mL in acetonitrile)

• Pesticide standard solutions

• QuEChERS extraction salt packets (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate)

• Dispersive SPE (d-SPE) tubes containing primary secondary amine (PSA) and C18 sorbents

• Centrifuge tubes (50 mL and 15 mL)

• Syringe filters (0.22 µm)

• LC-MS/MS system equipped with an electrospray ionization (ESI) source

Sample Preparation (Modified QuEChERS)

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruits, vegetables). For dry samples, add a sufficient amount of water to rehydrate before homogenization.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with a known volume of the 2-Bromobenzoic acid-d4 internal standard solution to achieve a final concentration of 50 ng/mL in the final extract.

  • Add the QuEChERS extraction salt packet.

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥4000 x g for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing PSA and C18.

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start at a high aqueous percentage and ramp up to a high organic percentage to elute the analytes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS/MS Detection: Electrospray ionization in negative ion mode (ESI-) with Multiple Reaction Monitoring (MRM). The specific precursor and product ions for each pesticide and the internal standard should be optimized.

Data Presentation

The following table presents illustrative quantitative data for the recovery and precision of selected acidic pesticides in a spiked tomato matrix at 10 µg/kg. This data is representative of the performance expected from this method.

Pesticide	Spiking Level (µg/kg)	Mean Recovery (%)[4]	Relative Standard Deviation (RSD, %)[4]
2,4-D	10	95	6.8
MCPA	10	92	7.2
Dicamba	10	98	5.5
Bentazon	10	89	8.1
Picloram	10	93	6.5

Visualization

Caption: Experimental workflow for pesticide residue analysis.

Discussion

The use of 2-Bromobenzoic acid-d4 as an internal standard in the analysis of acidic pesticides provides a reliable method for accurate quantification in complex food matrices. The deuterated standard co-elutes with or elutes very close to many acidic pesticides, ensuring that it experiences similar matrix effects and ionization suppression or enhancement, thus providing effective correction. The modified QuEChERS protocol is a rapid and efficient sample preparation technique that requires minimal solvent and glassware.[5] The d-SPE cleanup step with PSA and C18 is crucial for removing interfering compounds such as organic acids, sugars, and lipids, which are often present in food samples and can negatively impact the LC-MS/MS analysis.

Method validation should be performed for each specific food matrix to ensure that the method meets the required performance criteria for linearity, accuracy, precision, and limits of quantification (LOQs), in accordance with regulatory guidelines. It is important to optimize the MS/MS parameters for each target analyte and the internal standard to achieve the best sensitivity and selectivity.

Conclusion

This application note provides a comprehensive protocol for the determination of acidic pesticide residues in food matrices using 2-Bromobenzoic acid-d4 as an internal standard with a modified QuEChERS sample preparation method and LC-MS/MS analysis. The method is robust, accurate, and suitable for high-throughput laboratory settings, aiding in the effective monitoring of pesticide residues in the food supply.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. Validation and application of a method for determination of multi-class pesticides in muscle chicken breast fillets using QuEChERS extraction and GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Recovery of Deuterated Internal Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues leading to low recovery of deuterated internal standards in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low recovery of deuterated internal standards?

Low recovery of deuterated internal standards can stem from several factors throughout the analytical workflow. The most common causes include:

• Matrix Effects: Components in the sample matrix (e.g., salts, lipids, proteins) can interfere with the ionization of the internal standard in the mass spectrometer, leading to ion suppression or enhancement.[1][2] This is a prevalent issue in complex biological matrices.[2]

• Extraction Inefficiency: The internal standard may not be efficiently extracted from the sample matrix along with the target analyte.[1] This can be due to suboptimal extraction parameters or inappropriate selection of the extraction method.

• Inconsistent Sample Preparation: Variations in manual or automated sample preparation steps can lead to inconsistent recovery of the internal standard across different samples.[1]

• Instability of the Deuterated Standard: Deuterium (B1214612) atoms can sometimes exchange with protons from the sample matrix or solvents, a phenomenon known as back-exchange.[3][4] This is more likely if the deuterium labels are on chemically labile positions.[3]

• Chromatographic Issues: Poor co-elution of the deuterated internal standard with the analyte can lead to differential matrix effects, where each compound is affected differently by ion suppression or enhancement.[5][6]

Q2: How can I determine if matrix effects are causing low internal standard recovery?

A post-extraction addition experiment is a standard method to evaluate the impact of matrix effects.[3][7] This involves comparing the signal of the internal standard in a clean solvent to its signal in a sample matrix extract to which the standard has been added after the extraction process.

Q3: My deuterated internal standard and analyte are not co-eluting perfectly. Why is this happening and how can I fix it?

This phenomenon is often attributed to the "isotope effect," where the substitution of hydrogen with deuterium can slightly alter the physicochemical properties of the molecule, leading to a shift in retention time, particularly in reversed-phase chromatography.[2][5][6] To address this, you can try optimizing the chromatographic method by adjusting the mobile phase composition, gradient, or temperature.[7] In some cases, using a column with lower resolution might help the peaks to overlap.[6][7]

Q4: Could the purity of my deuterated internal standard be the issue?

Yes, the isotopic and chemical purity of the deuterated standard are critical.[3] If the standard contains a significant amount of the non-labeled analyte, it can lead to artificially high measurements.[3][7] Always verify the certificate of analysis from your supplier for isotopic and chemical purity specifications.[3]

Q5: What is isotopic exchange and how can I test for it?

Isotopic exchange, or back-exchange, is the replacement of deuterium atoms on your internal standard with protons from the surrounding environment (e.g., sample matrix, solvents).[3][4] This can lead to a decrease in the deuterated internal standard signal and an increase in the signal of the unlabeled analyte.[3] To test for this, you can incubate the deuterated standard in a blank matrix for a duration equivalent to your sample preparation and analysis time and then analyze for any increase in the non-labeled compound.[3] One study observed a 28% increase in the non-labeled compound after incubating a deuterated compound in plasma for one hour.[5][8]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low Internal Standard Recovery

This guide provides a step-by-step workflow to diagnose the root cause of low internal standard recovery.

Caption: Troubleshooting workflow for low internal standard recovery.

Guide 2: Optimizing Solid-Phase Extraction (SPE) for Improved Recovery

Low recovery during solid-phase extraction (SPE) is a common problem. This guide outlines key steps to optimize your SPE protocol.

Caption: Key optimization steps for solid-phase extraction.

Experimental Protocols

Protocol 1: Matrix Effect Evaluation

This protocol details how to perform a post-extraction addition experiment to quantify the extent of matrix effects.[7]

Objective: To determine the degree of ion suppression or enhancement caused by the sample matrix.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of the analyte and deuterated internal standard in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank sample matrix using your established protocol. After the final extraction step, spike the extract with the analyte and deuterated internal standard at the same concentration as in Set A.

  • Set C (Pre-Extraction Spike): Spike a blank sample matrix with the analyte and deuterated internal standard before initiating the extraction protocol.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for both the analyte and the internal standard.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

Interpretation of Results:

• A Matrix Effect value of 100% indicates no matrix effect.

• A value < 100% indicates ion suppression.

• A value > 100% indicates ion enhancement.

Protocol 2: Solid-Phase Extraction (SPE) Method Optimization

This protocol provides a general framework for optimizing an SPE method to improve analyte and internal standard recovery.[1]

Objective: To develop a robust SPE method that provides high and consistent recovery.

Procedure:

• Sorbent Selection: Based on the physicochemical properties of your analyte and internal standard (e.g., polarity, pKa), choose a few potential SPE sorbents for screening (e.g., C18, HLB, ion-exchange).[1]

• Conditioning: Condition the sorbent according to the manufacturer's instructions, typically with an organic solvent followed by an aqueous solution.

• Sample Loading:

  • Adjust the pH of the sample to ensure the analyte and internal standard are in a form that will be retained by the sorbent.[1]

  • Load the sample at a controlled, slow flow rate to allow for sufficient interaction with the sorbent.[1]

• Washing:

  • Select a wash solvent that is strong enough to remove interfering compounds but weak enough to not elute the analyte and internal standard.[1]

  • Experiment with different solvent compositions and volumes.

• Elution:

  • Choose a strong elution solvent that will completely desorb the analyte and internal standard from the sorbent.[1]

  • Test different elution solvent compositions and volumes. A slower elution flow rate can sometimes improve recovery.[1]

Quantitative Data Summary

The following tables summarize hypothetical data from a matrix effect experiment and typical acceptance criteria for internal standard recovery.

Table 1: Example Data from a Matrix Effect Experiment [7]

Compound	Peak Area (Set A: Neat Solution)	Peak Area (Set B: Post-Extraction Spike)	Matrix Effect (%)	Interpretation
Analyte	1,500,000	900,000	60.0%	Significant Ion Suppression
Deuterated IS	1,600,000	1,280,000	80.0%	Moderate Ion Suppression

In this example, the analyte experiences greater ion suppression than the deuterated internal standard, which can lead to an overestimation of the analyte's concentration. This highlights a differential matrix effect.[3]

Table 2: General Acceptance Criteria for Internal Standard Recovery

Parameter	Acceptance Range
Internal Standard Recovery (%)	50% - 150%
Coefficient of Variation (CV%) for IS Recovery	≤ 15%

Note: Specific acceptance criteria may vary depending on the regulatory guidelines (e.g., FDA, EMA) and the specific analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. waters.com [waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. waters.com [waters.com]

addressing isotopic exchange of 2-Bromobenzoic acid-d4 in acidic mobile phase

This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address and mitigate issues related to the isotopic exchange of 2-Bromobenzoic acid-d4 in acidic mobile phases during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is deuterium-hydrogen (D-H) exchange, and why is it a concern for my 2-Bromobenzoic acid-d4 internal standard?

A1: Deuterium-hydrogen (D-H) exchange, often called "back-exchange," is a chemical reaction where deuterium (B1214612) atoms on your deuterated standard are replaced by hydrogen atoms from the surrounding environment.[1] This is a significant problem in quantitative analysis, such as Liquid Chromatography-Mass Spectrometry (LC-MS), because it alters the mass of the internal standard.[1] The stability of the deuterated standard is crucial for accurate quantification; if it exchanges deuterium for hydrogen, its signal intensity will decrease, leading to an overestimation of the analyte concentration and compromising the reliability of the assay.[2]

Q2: What is the chemical mechanism causing deuterium loss on my aromatic standard in an acidic mobile phase?

A2: The loss of deuterium from the aromatic ring of 2-Bromobenzoic acid-d4 in an acidic mobile phase occurs via an electrophilic aromatic substitution (EAS) mechanism.[3][4] In a strongly acidic environment, protons (H+) from the mobile phase can attack the electron-rich aromatic ring, forming a temporary, unstable carbocation intermediate (an arenium ion). To regain its stable aromatic structure, this intermediate expels a deuteron (B1233211) (D+). Given the vast excess of protons in the mobile phase, this process favors the replacement of deuterium with hydrogen over time.[3][5]

Q3: Which experimental factors have the greatest impact on the rate of D-H exchange?

A3: The rate of D-H exchange is primarily influenced by three key factors:

• pH: The exchange is catalyzed by both acids and bases. The rate is significantly accelerated in strongly acidic (pH < 2) or basic (pH > 8) conditions. For many compounds, the rate of exchange is at its minimum in a pH range of approximately 2.5 to 3.0.[2][6][7]

• Temperature: Higher temperatures dramatically increase the kinetic rate of the exchange reaction.[2] A temperature increase of just 22°C can elevate the exchange rate by a factor of 10.[8] Therefore, maintaining low temperatures during sample storage and analysis is critical.

• Solvent Composition: The presence of protic solvents (e.g., water, methanol) is necessary to provide the source of protons for the exchange.[2][6] While often unavoidable in reversed-phase chromatography, minimizing the time the standard is exposed to these solvents is beneficial.

Q4: I'm observing a decreasing signal for my 2-Bromobenzoic acid-d4 internal standard over the course of an analytical run. Is this D-H exchange?

A4: A decreasing signal intensity for the deuterated internal standard over a sequence of injections is a classic symptom of D-H back-exchange.[6] This often occurs when samples are queued in the autosampler for extended periods, allowing the standard to slowly exchange its deuterium with the protic, acidic mobile phase or sample diluent.[2] Other potential causes could include compound instability or adsorption, but D-H exchange is a very common culprit under these conditions.

Q5: How can I proactively prevent or minimize deuterium exchange during my LC-MS analysis?

A5: A multi-faceted approach is most effective:

• Control pH: Adjust the pH of your mobile phase and sample diluent to the range of minimum exchange, typically around 2.5.[1][2]

• Maintain Low Temperatures: Keep samples, standards, and the autosampler cooled (e.g., 4°C). If possible, use a cooled column compartment.[1][6] All sample preparation steps should be performed at low temperatures (e.g., on ice).[2]

• Rapid Analysis: Minimize the time samples are queued in the autosampler. Develop faster LC gradients to reduce the residence time of the standard on the column and in the mobile phase.[2]

• System Cleanliness: Ensure the LC system is thoroughly flushed between runs to remove any residual acidic or basic contaminants that could catalyze the exchange.[2]

Troubleshooting Guide: Isotopic Instability of 2-Bromobenzoic acid-d4

This guide provides a systematic workflow for diagnosing and resolving issues related to the suspected back-exchange of 2-Bromobenzoic acid-d4.

Caption: Troubleshooting workflow for diagnosing D-H exchange.

Quantitative Data Summary

The stability of deuterated standards is highly dependent on environmental factors. The following table summarizes the impact of pH and temperature on the rate of D-H exchange.

Parameter	Condition	Impact on D-H Exchange Rate	Recommended Action
pH	Strongly Acidic (< 2.0)	High / Accelerated	Avoid prolonged exposure.
Mildly Acidic (~2.5)	Minimum Exchange Rate [1][2]	Optimal pH for mobile phase and sample quenching.
Neutral (~7.0)	Moderate / Base-catalyzed exchange significant[1]	Avoid neutral pH during sample processing.
Basic (> 8.0)	Very High / Significantly accelerated[1]	Avoid basic conditions entirely.
Temperature	Low (~0-4°C)	Significantly Reduced[2][8]	Perform all sample prep and analysis at low temperatures.
Ambient (~25°C)	Rate is substantially faster than at 0°C[1]	Avoid working at ambient temperature whenever possible.
Elevated (>40°C)	Very High / Not recommended	Avoid elevated temperatures during analysis.

Experimental Protocols

Protocol 1: Stability Assessment of 2-Bromobenzoic acid-d4 in Analytical Mobile Phase

Objective: To evaluate the stability of the deuterated internal standard under the exact conditions of the analytical method.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 2-Bromobenzoic acid-d4 in an appropriate organic solvent (e.g., acetonitrile).

  • Create a set of identical samples by spiking a known concentration of the deuterated standard into your typical sample diluent or mobile phase.

• Incubation:

  • Set A (T=0): Immediately process and inject one set of samples. This is your baseline.

  • Set B (T=X): Subject the remaining samples to the conditions you want to test. For example, let them sit in the autosampler at its set temperature (e.g., 4°C) for the maximum expected duration of an analytical run (e.g., 8, 12, or 24 hours).

• Analysis:

  • After the designated time, inject the samples from Set B.

  • Use the established LC-MS method to measure the peak area or signal intensity of the 2-Bromobenzoic acid-d4.

• Data Evaluation:

  • Compare the average signal intensity of the standard in Set B to the baseline signal from Set A.

  • A statistically significant decrease in signal indicates that D-H exchange is occurring under your current analytical conditions.

Protocol 2: Optimized LC-MS Method for Minimizing D-H Exchange

Objective: To provide a robust starting point for an analytical method that minimizes the risk of isotopic back-exchange for 2-Bromobenzoic acid-d4.

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water. Adjust pH to ~2.5 if necessary.

  • Mobile Phase B: Acetonitrile.

  • Rationale: Formic acid is a common MS-friendly modifier. A pH of ~2.5 is targeted to be in the zone of minimum H-D exchange.[2][6]

• LC Conditions:

  • Column: Standard C18 reversed-phase column.

  • Column Temperature: 10°C.

  • Rationale: Sub-ambient temperature slows the exchange kinetics.[8] More advanced methods can use sub-zero chromatography for even greater stability.[9][10][11]

  • Flow Rate: As appropriate for the column dimensions (e.g., 0.4 mL/min for a 2.1 mm ID column).

  • Gradient: A fast gradient to minimize the total run time.

• Autosampler Conditions:

  • Temperature: 4°C.

  • Rationale: Keeps the samples cool to prevent exchange while they are waiting for injection.[2]

  • Injection Volume: As required (e.g., 5 µL).

• Sample Preparation:

  • Dilute the final samples in a solvent mixture that is high in organic content and kept on ice before placing in the cooled autosampler.

Visual Guides & Workflows

Caption: Acid-catalyzed deuterium-hydrogen exchange mechanism.

Caption: Key experimental factors influencing D-H exchange rate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. homework.study.com [homework.study.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. tsapps.nist.gov [tsapps.nist.gov]
• 10. Sub-Zero Temperature Chromatography for Reduced Back-Exchange and Improved Dynamic Range in Amide Hydrogen Deuterium Exchange Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing 2-Bromobenzoic acid-d4 as an Internal Standard for LC-MS Analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for the optimal use of 2-Bromobenzoic acid-d4 as an internal standard (IS) in Liquid Chromatography-Mass Spectrometry (LC-MS) applications.

Frequently Asked Questions (FAQs)

Q1: Why should I use a stable isotope-labeled internal standard like 2-Bromobenzoic acid-d4?

A1: Stable isotope-labeled internal standards (SIL-IS) are considered the gold standard in quantitative LC-MS analysis.[1][2] Because 2-Bromobenzoic acid-d4 is nearly chemically and physically identical to the non-labeled analyte, it experiences similar effects during sample preparation, chromatography, and ionization.[1] This allows it to effectively compensate for variations such as analyte loss during extraction, injection volume inconsistencies, and matrix-induced ion suppression or enhancement, leading to improved accuracy and precision in your results.[1][3][4]

Q2: What is a good starting concentration for 2-Bromobenzoic acid-d4?

A2: A common practice is to use an internal standard concentration that provides a response similar to the analyte at the midpoint of the calibration curve.[5] Another guideline is to target a concentration in the lower third of the working calibration range.[5] For initial experiments, a concentration of 50 ng/mL is a reasonable starting point, but this should be optimized for your specific assay.

Q3: I'm observing that my 2-Bromobenzoic acid-d4 elutes slightly earlier than my target analyte. Is this normal?

A3: Yes, this is a known chromatographic isotope effect.[6][7] The substitution of hydrogen with the heavier deuterium (B1214612) isotope can lead to slight differences in physicochemical properties, often resulting in earlier elution in reversed-phase chromatography.[6][8] While usually minor, it's important to ensure that this time difference doesn't cause the analyte and IS to elute in regions with significantly different matrix effects.[1]

Q4: Can 2-Bromobenzoic acid-d4 fully compensate for all matrix effects?

A4: While 2-Bromobenzoic acid-d4 is excellent at compensating for matrix effects, it may not be perfect in all situations.[9] If the chromatographic separation between the analyte and the internal standard is significant, they may experience different co-eluting matrix components, leading to differential ion suppression or enhancement.[1] It is crucial to assess matrix effects during method development to ensure accurate quantification.

Q5: My results are inconsistent. Could the deuterium labels on 2-Bromobenzoic acid-d4 be unstable?

A5: Deuterium label instability, known as back-exchange (H/D exchange), can be a concern, especially under certain pH conditions or in aqueous solutions.[2][6] This can lead to a decreased response for the internal standard and a falsely elevated response for the non-labeled analyte. It is advisable to check the stability of the deuterated standard in your sample matrix and storage conditions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High Variability in IS Peak Area	- Inconsistent sample preparation or injection volume.- Poor ionization efficiency or ion suppression.[10]- IS concentration is too low, near the limit of detection.[11]	- Review and standardize sample preparation and injection procedures.- Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature).[10]- Increase the IS concentration to ensure a robust signal well above the limit of quantitation.[5]
Non-linear Calibration Curve	- Cross-signal contribution between the analyte and the internal standard.- Saturation of the detector due to high IS or analyte concentration.[10]- Inappropriate IS concentration.	- Check for and minimize any mass spectrometric cross-talk.- Dilute samples and adjust the IS concentration to avoid detector saturation.- Experiment with different IS concentrations to find the optimal level for linearity.
Poor Accuracy at Low Concentrations	- The internal standard concentration is too high, potentially suppressing the analyte signal at low levels.	- Reduce the internal standard concentration. A good rule of thumb is to aim for an IS response similar to that of the low to mid-range calibrators.[5]
Poor Accuracy at High Concentrations	- The internal standard concentration is too low to effectively normalize high analyte signals.- Detector saturation for the analyte.	- Increase the internal standard concentration to be more comparable to the upper range of the calibration curve.- Extend the linear range of the detector or dilute the samples.

Experimental Protocols

Protocol 1: Determination of Optimal 2-Bromobenzoic acid-d4 Concentration

This experiment is designed to identify the internal standard concentration that provides the most consistent and accurate quantification across the entire calibration range.

Methodology:

• Prepare Analyte Calibration Standards: Create a series of calibration standards for your target analyte in a representative blank matrix (e.g., plasma, urine) covering the expected concentration range of your samples.

• Prepare Internal Standard Working Solutions: Prepare several working solutions of 2-Bromobenzoic acid-d4 at different concentrations (e.g., 10, 50, 100, 200 ng/mL) in a suitable solvent like methanol (B129727) or acetonitrile.

• Spike Samples: For each analyte calibration standard, create separate aliquots and spike them with a fixed volume of each of the different 2-Bromobenzoic acid-d4 working solutions.

• Sample Preparation: Process all spiked samples using your standard extraction or sample preparation protocol.

• LC-MS/MS Analysis: Analyze all prepared samples using your established LC-MS/MS method.

• Data Analysis:

  • For each IS concentration, plot the response ratio (analyte peak area / IS peak area) against the analyte concentration.

  • Evaluate the linearity (R²) of the calibration curves for each IS concentration.

  • Assess the stability of the IS peak area across all samples for each concentration level.

  • Calculate the accuracy and precision of quality control samples at low, medium, and high concentrations for each IS level.

Expected Outcome & Data Presentation:

The optimal concentration of 2-Bromobenzoic acid-d4 will yield a calibration curve with the best linearity (R² ≥ 0.99), consistent IS peak area, and the highest accuracy and precision for QC samples.

Table 1: Evaluation of Different 2-Bromobenzoic acid-d4 Concentrations

IS Concentration (ng/mL)	Linearity (R²)	IS Peak Area %RSD	QC Low Accuracy (%)	QC Mid Accuracy (%)	QC High Accuracy (%)
10	0.991	18.5	118.2	109.5	98.7
50	0.998	4.2	102.1	99.8	101.3
100	0.997	3.8	95.4	100.5	103.9
200	0.993	3.5	91.2	96.7	108.1

Based on this hypothetical data, 50 ng/mL would be the optimal concentration.

Visualizations

Caption: Workflow for optimizing internal standard concentration.

Caption: Troubleshooting logic for inconsistent LC-MS results.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. nebiolab.com [nebiolab.com]
• 5. chromforum.org [chromforum.org]
• 6. benchchem.com [benchchem.com]
• 7. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]
• 8. chromforum.org [chromforum.org]
• 9. tandfonline.com [tandfonline.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

mitigating matrix effects on 2-Bromobenzoic acid-d4 signal intensity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate matrix effects on 2-Bromobenzoic acid-d4 signal intensity during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why is my 2-Bromobenzoic acid-d4 signal intensity affected?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to co-eluting compounds from the sample matrix.[1][2] This interference can either decrease the signal (ion suppression) or increase it (ion enhancement), leading to inaccurate and imprecise results.[2][3] 2-Bromobenzoic acid-d4, used as a stable isotope-labeled internal standard (SIL-IS), is susceptible to these effects, just like the target analyte.[4] Common causes of matrix effects in biological samples include phospholipids (B1166683), salts, proteins, and metabolites.[5]

Q2: I am using 2-Bromobenzoic acid-d4 as a stable isotope-labeled internal standard (SIL-IS). Shouldn't that automatically correct for matrix effects?

A2: In theory, a SIL-IS is the "gold standard" for correcting matrix effects because it is chemically and physically almost identical to the analyte.[5][6] It is expected to co-elute and experience the same degree of ion suppression or enhancement, keeping the analyte-to-internal standard ratio constant.[7] However, this correction is not always perfect.[4][5] Issues can arise if the deuterium (B1214612) labeling causes a slight shift in retention time (the "deuterium isotope effect"), leading to differential matrix effects.[4][8] Furthermore, if ion suppression is extremely severe, the signal for both the analyte and the internal standard can be reduced below a reliable detection limit.[5][7]

Q3: My analyte/IS ratio is inconsistent across replicates and my quality control (QC) samples are failing. What is the first troubleshooting step?

A3: Inconsistent analyte-to-IS ratios are a key indicator that the SIL-IS is not effectively compensating for variable matrix effects between samples.[9] The first step is to quantitatively assess the magnitude of the matrix effect.[5] The most common method is a post-extraction addition experiment , which allows you to calculate the Matrix Factor (MF) and determine if you are facing ion suppression or enhancement.[5][10] This will guide your subsequent optimization strategy.

Q4: The signal for both my analyte and 2-Bromobenzoic acid-d4 is consistently low or undetectable. What does this indicate?

A4: Consistently low signal for both the analyte and the internal standard strongly suggests severe ion suppression.[9] This typically means that high concentrations of interfering components (like phospholipids in plasma) are co-eluting with your compounds and significantly hindering their ionization in the mass spectrometer's source.[9] In this scenario, the primary focus should be on improving the sample cleanup procedure to remove these interferences before LC-MS/MS analysis.[11][12]

Q5: My analyte and 2-Bromobenzoic acid-d4 have slightly different retention times. Why is this a problem and how can I fix it?

A5: A slight difference in retention time, often due to the deuterium isotope effect, can lead to failed matrix effect compensation.[4] If the two compounds do not co-elute perfectly, they enter the ion source at different points in time, where the concentration of co-eluting matrix components may differ. This results in a different degree of ion suppression for the analyte and the internal standard, compromising quantitation.[4][8] To fix this, you should optimize your chromatographic method. This can be achieved by using a shallower gradient, changing the mobile phase composition, or experimenting with a different column chemistry to improve co-elution.[1][7]

Troubleshooting Guides and Experimental Protocols

Logical Troubleshooting Workflow

The following diagram outlines a systematic approach to identifying and mitigating matrix effects.

Caption: A step-by-step workflow for troubleshooting matrix effects.

Data Presentation: Comparison of Sample Preparation Techniques

Improving sample preparation is often the most effective way to reduce matrix effects.[11] The table below compares common techniques.

Technique	Effectiveness in Reducing Matrix Effects	Common Interferences Removed	Key Considerations
Protein Precipitation (PPT)	Low to Moderate	Proteins.	Fast and simple, but phospholipids and other small molecules often remain, which can cause significant ion suppression.[9]
Liquid-Liquid Extraction (LLE)	Moderate to High	Salts and some polar interferences.	Selectivity can be optimized by adjusting pH. For acidic analytes like 2-bromobenzoic acid, lower the pH of the sample to neutralize the analyte for extraction into an organic solvent.[11]
Solid-Phase Extraction (SPE)	High	Phospholipids, salts, and other polar/non-polar interferences depending on the sorbent.	Highly effective and can be automated.[13] Produces the cleanest extracts but requires more method development.[7]

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Addition)

Objective: To calculate the Matrix Factor (MF) and quantify the extent of ion suppression or enhancement.[5]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and 2-Bromobenzoic acid-d4 into the final reconstitution solvent at a known concentration (e.g., medium QC).

  • Set B (Post-Spiked Matrix): Process at least six different lots of blank biological matrix through your entire sample preparation procedure. After the final evaporation step, spike the analyte and IS into the reconstituted blank extracts to the same final concentration as Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte and IS into the blank biological matrix before starting the sample preparation procedure. This set is used to determine extraction recovery.

• Analyze Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Factor (MF):

  • MF = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

  • An IS-normalized MF can also be calculated to assess the ability of the IS to compensate for the matrix effect.

Data Interpretation:

Matrix Factor (MF) Value	Interpretation	Implication
MF = 1	No matrix effect	The method is not impacted by the matrix.
MF < 1	Ion Suppression	The matrix is reducing the signal intensity.
MF > 1	Ion Enhancement	The matrix is increasing the signal intensity.

Protocol 2: Identification of Ion Suppression Zones (Post-Column Infusion)

Objective: To qualitatively identify the retention times where co-eluting matrix components cause ion suppression.[14] This helps in optimizing the chromatography to move the analyte peak to a "cleaner" region of the chromatogram.[3]

Caption: Experimental setup for a post-column infusion experiment.

Methodology:

• System Setup: As shown in the diagram above, use a 'T' junction to connect a syringe pump to the flow path between the analytical column and the mass spectrometer.

• Infusion: Use the syringe pump to deliver a constant, low flow of a solution containing 2-Bromobenzoic acid (analyte) and 2-Bromobenzoic acid-d4 (IS) into the mobile phase stream. This should generate a stable baseline signal at the mass spectrometer.[14]

• Injection: While the infusion is running, inject a blank, extracted matrix sample (prepared using your standard method) onto the LC column.

• Analysis: Monitor the baseline signal of the infused compounds. A significant and reproducible dip in the signal indicates a region of ion suppression caused by components eluting from the matrix at that specific retention time.[7][12]

Protocol 3: Sample Cleanup via Liquid-Liquid Extraction (LLE)

Objective: To selectively extract 2-Bromobenzoic acid from a complex biological matrix, leaving behind polar interferences like salts.

Methodology (Example for Plasma):

• Sample Aliquot: Take a known volume of the plasma sample (e.g., 200 µL).

• Add Internal Standard: Add the 2-Bromobenzoic acid-d4 working solution.

• Acidify: Add a small volume of a strong acid (e.g., 1M HCl) to adjust the sample pH to approximately 2. This ensures the acidic analyte is in its neutral, un-ionized form.[11]

• Add Extraction Solvent: Add an appropriate volume (e.g., 1 mL) of a water-immiscible organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).

• Vortex: Vortex the sample vigorously for 1-2 minutes to ensure thorough mixing and extraction.

• Centrifuge: Centrifuge the sample to separate the aqueous and organic layers.

• Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporate: Evaporate the organic solvent to dryness under a stream of nitrogen.

• Reconstitute: Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Protocol 4: Sample Cleanup via Solid-Phase Extraction (SPE)

Objective: To produce a very clean sample extract by removing proteins, salts, and phospholipids.[7]

Methodology (Example using a Mixed-Mode Anion Exchange Cartridge):

• Condition: Pass 1 mL of methanol (B129727) through the SPE cartridge, followed by 1 mL of water.[7]

• Equilibrate: Pass 1 mL of an acidic buffer (e.g., 2% formic acid in water) through the cartridge. Do not let the sorbent bed dry.

• Load: Load a pre-treated plasma sample (e.g., diluted 1:1 with the acidic buffer) onto the SPE cartridge. The acidic pH ensures the analyte is neutral and retained by a reversed-phase mechanism, while some basic interferences may pass through.

• Wash 1 (Polar Interferences): Pass 1 mL of the acidic buffer through the cartridge to remove salts and other highly polar interferences.

• Wash 2 (Neutral/Basic Interferences): Pass 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove less polar interferences.

• Elute: Elute 2-Bromobenzoic acid and its d4-IS using 1 mL of a basic organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol). The basic pH deprotonates the analyte, disrupting its interaction with the anion exchange sorbent.

• Evaporate & Reconstitute: Evaporate the eluate to dryness and reconstitute in the initial mobile phase.[12]

References

• 1. welch-us.com [welch-us.com]
• 2. tandfonline.com [tandfonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. waters.com [waters.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. myadlm.org [myadlm.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]
• 13. bme.psu.edu [bme.psu.edu]
• 14. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]

Technical Support Center: Troubleshooting Signal Loss of 2-Bromobenzoic acid-d4 in GC-MS

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting signal loss and other chromatographic issues encountered when analyzing 2-Bromobenzoic acid-d4 using Gas Chromatography-Mass Spectrometry (GC-MS). The polar, acidic nature of this compound makes it susceptible to interactions within the GC system, particularly in the inlet, which can lead to poor sensitivity and reproducibility.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a very low, inconsistent, or completely absent signal for 2-Bromobenzoic acid-d4?

Signal loss for polar, acidic compounds like 2-Bromobenzoic acid-d4 is typically due to one or a combination of three primary factors:

• Adsorption: The carboxylic acid group is highly active and can irreversibly bind to active sites within the GC inlet, preventing the analyte from reaching the column and detector.[1]

• Poor Volatility: Carboxylic acids are not sufficiently volatile for direct GC analysis, leading to inefficient transfer from the hot inlet to the analytical column.[2][3]

• Thermal Degradation: While less common for benzoic acids, setting the inlet temperature too high can cause thermally labile compounds to break down.[4]

Q2: What is the most common cause of signal loss for acidic compounds in the GC inlet?

The most frequent cause is interaction with "active sites."[1][5] These are locations in the sample flow path that are chemically reactive. For an acidic compound, the primary active sites are silanol (B1196071) groups (-Si-OH) on the surfaces of glass inlet liners, glass wool, and even metal surfaces within the injector.[1][5] These sites can adsorb the analyte through hydrogen bonding, leading to significant signal loss and peak tailing.[6]

Q3: How can I prevent or minimize analyte adsorption in the GC inlet?

Preventing adsorption requires creating an "inert" flow path. Key maintenance steps include:

• Routinely Replace the Inlet Liner: Do not sonicate or scrub used liners, as this can create more active sites.[7] Replace the liner frequently, especially when working with dirty samples.[7] Always use a new, high-quality deactivated liner.[5]

• Use Deactivated Glass Wool (or No Wool): If your liner contains glass wool, ensure it is also properly deactivated. Broken fibers can expose new active sites.[1] Pre-packed, deactivated liners are a reliable option.[7]

• Replace the Inlet Seal: The metal seal at the base of the inlet can also accumulate residue and become active. It should be replaced regularly, especially when installing a new column.

• Use High-Purity Carrier Gas: Oxygen and moisture in the carrier gas can degrade the deactivation layers on the liner and column, exposing active sites over time.[5][8]

Q4: Should I derivatize 2-Bromobenzoic acid-d4 before analysis? What are the recommended methods?

Yes, derivatization is the most effective solution for robustly analyzing carboxylic acids by GC-MS.[2][3] This process converts the polar, non-volatile carboxylic acid into a less polar, more volatile ester, which significantly improves peak shape, reduces adsorption, and increases signal intensity.[2]

Two common and effective derivatization methods are:

• Silylation: Reacting the acid with a silylating agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) to form a trimethylsilyl (B98337) (TMS) ester.[9][10]

• Methylation: Converting the acid to its methyl ester using reagents such as BF3-Methanol.[2][11]

Q5: My peak shape is poor (severe tailing). What does this indicate and how do I fix it?

Peak tailing is a classic symptom of analyte interaction with active sites in the system.[6][12] While a small degree of tailing can be inherent to acidic compounds, severe tailing points to a problem.[6] To fix this:

• Check the Inlet: The first place to check is the inlet liner. Replace it with a new, deactivated liner.[7][12]

• Evaluate the Column: If a new liner doesn't solve the problem, the column itself may be the issue. Active compounds can be adsorbed by exposed silanols at the head of the column. Trimming 10-20 cm from the front of the column can often resolve this.[6] Ensure you are using a highly inert column.[7]

• Derivatize: If you are not already doing so, derivatizing the sample is the best way to eliminate the interactions that cause peak tailing.[3][6]

Q6: Could the deuterium (B1214612) label (d4) on my compound be causing any issues?

In the context of a GC inlet, it is highly unlikely that the stable, aromatic deuterium labels on 2-Bromobenzoic acid-d4 would cause signal loss through hydrogen-deuterium (H/D) exchange. Such exchange is more of a concern in liquid phases (like LC-MS mobile phases or during sample preparation in protic solvents like water or methanol) and with deuterium atoms attached to heteroatoms (e.g., -OD, -ND2).[13] The primary challenges for this molecule in GC-MS stem from its carboxylic acid group, not its deuteration.

Troubleshooting Guide and Workflows

A systematic approach is crucial for efficiently diagnosing the cause of signal loss. The following workflow provides a step-by-step process to identify and resolve the issue.

Systematic Troubleshooting Workflow

Analyte Loss Pathway in the GC Inlet

The diagram below illustrates how active silanol (-Si-OH) groups on the surface of a standard or poorly deactivated inlet liner can lead to the adsorption of 2-Bromobenzoic acid-d4, preventing it from reaching the analytical column.

Data Summary

While specific quantitative data for 2-Bromobenzoic acid-d4 is application-dependent, the following table summarizes the expected impact of key troubleshooting steps on signal intensity and peak shape for acidic analytes.

Parameter	Condition A (Problematic)	Condition B (Optimized)	Expected Outcome	Citation
Derivatization	None (Direct Injection of Acid)	Silylation or Methylation	Significant increase in signal response; symmetrical peak shape.	[2][3][9]
Inlet Liner	Used, contaminated, or poorly deactivated liner	New, high-quality, fully deactivated liner	Improved signal intensity and reproducibility; reduced peak tailing.
Inlet Temperature	Too Low (<200 °C)	Optimized (e.g., 250-275 °C)	Improved vaporization and transfer, leading to better response.	[4][14]
GC Column	Standard, non-inert column	High-inertness column (e.g., "ms" or "UI" type)	Sharper peaks, reduced tailing, and better signal-to-noise.	[7][12]

Experimental Protocols

Safety Note: Derivatization reagents can be hazardous. Always work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE), including gloves and safety glasses.[2]

Protocol 1: Silylation to form TMS-ester

This protocol is adapted from common methods for derivatizing benzoic acids.[9][10]

• Sample Preparation: Evaporate the solvent from the sample extract containing 2-Bromobenzoic acid-d4 to complete dryness under a gentle stream of nitrogen. It is critical to remove all water, as silylation reagents are highly moisture-sensitive.[14]

• Reagent Addition: Add 50 µL of a suitable solvent (e.g., pyridine (B92270) or acetonitrile) to reconstitute the dried residue. Then, add 50 µL of BSTFA + 1% TMCS.

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure the reaction goes to completion.

• Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample directly into the GC-MS.

Protocol 2: Methylation using BF3-Methanol

This protocol converts the carboxylic acid into its more volatile methyl ester.[2][11]

• Sample Preparation: Transfer the sample extract to a vial and evaporate to dryness under a stream of nitrogen.

• Reagent Addition: Add 200 µL of 14% Boron Trifluoride-Methanol (BF3-Methanol) solution to the dried extract.

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Quenching and Extraction: After cooling, stop the reaction by adding 1 mL of saturated sodium bicarbonate solution. Extract the resulting methyl benzoate-d4 derivative by adding 1 mL of a non-polar organic solvent (e.g., hexane (B92381) or ethyl acetate) and vortexing vigorously.

• Analysis: Carefully transfer the upper organic layer to a new autosampler vial and inject 1 µL into the GC-MS.

Derivatization Workflow Visualization

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 7. phenomenex.blog [phenomenex.blog]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. GC-MS determination of flavonoids and phenolic and benzoic acids in human plasma after consumption of cranberry juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of benzoic acid in serum or plasma by gas chromatography-mass spectrometry (GC/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. benchchem.com [benchchem.com]
• 14. chromforum.org [chromforum.org]

Technical Support Center: Ion Suppression of 2-Bromobenzoic acid-d4 in Human Plasma Samples

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) regarding ion suppression of 2-Bromobenzoic acid-d4 when used as an internal standard in human plasma samples for LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern when using 2-Bromobenzoic acid-d4 as an internal standard in human plasma?

A1: Ion suppression is a type of matrix effect where components of the sample matrix, other than the analyte of interest, decrease the ionization efficiency of the analyte and/or the internal standard in the mass spectrometer's ion source.[1][2] In the analysis of human plasma, endogenous components like phospholipids, salts, and proteins, as well as exogenous substances from sample collection tubes, can co-elute with 2-Bromobenzoic acid-d4 and the target analyte.[3] This competition for ionization can lead to a suppressed signal, resulting in inaccurate and imprecise quantification.[1]

Q2: How can I identify if ion suppression is affecting my analysis of 2-Bromobenzoic acid-d4?

A2: A common method to identify ion suppression is a post-column infusion experiment. This involves infusing a constant flow of 2-Bromobenzoic acid-d4 into the mass spectrometer while injecting a prepared blank human plasma extract. A dip in the baseline signal at the retention time of interfering components indicates ion suppression. Another approach is to compare the response of 2-Bromobenzoic acid-d4 in a neat solution versus its response when spiked into a pre-extracted blank plasma sample. A lower response in the plasma sample suggests ion suppression.

Q3: Can the use of a deuterated internal standard like 2-Bromobenzoic acid-d4 completely eliminate the impact of ion suppression?

A3: Ideally, a stable isotope-labeled (SIL) internal standard like 2-Bromobenzoic acid-d4 co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate correction. However, this is not always guaranteed. Due to the "isotope effect," deuterated standards can sometimes exhibit slightly different retention times than their non-deuterated counterparts. If this shift causes them to elute in a region with different matrix effects, the correction may be inaccurate.

Q4: What are the primary causes of ion suppression in human plasma samples?

A4: The primary causes of ion suppression in human plasma are endogenous and exogenous matrix components that interfere with the ionization process. Key culprits include:

• Phospholipids: Abundant in plasma and are a major source of ion suppression.

• Salts and Buffers: Non-volatile salts from buffers or sample collection can accumulate in the ion source.

• Proteins: Although largely removed during sample preparation, residual proteins can still cause interference.

• Anticoagulants: Some anticoagulants, like heparin, have been shown to cause matrix effects.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 2-Bromobenzoic acid-d4 in human plasma.

Problem	Potential Cause	Troubleshooting Steps
Low or inconsistent signal for 2-Bromobenzoic acid-d4	Significant Ion Suppression: Co-eluting matrix components are suppressing the ionization of the internal standard.	1. Optimize Chromatography: Modify the LC gradient to separate 2-Bromobenzoic acid-d4 from the ion-suppressing region. 2. Improve Sample Preparation: Switch from protein precipitation to a more rigorous technique like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove more matrix components. 3. Dilute the Sample: Diluting the plasma sample can reduce the concentration of interfering components.[4]
Analyte quantification is inaccurate despite using a deuterated internal standard	Differential Matrix Effects: The analyte and 2-Bromobenzoic acid-d4 are experiencing different degrees of ion suppression due to slight differences in retention time.	1. Adjust Chromatography for Co-elution: Fine-tune the mobile phase composition and gradient to ensure the analyte and internal standard co-elute perfectly. 2. Evaluate Matrix Effects from Different Donors: Assess matrix variability by testing plasma from at least six different sources.[1]
Poor peak shape for 2-Bromobenzoic acid-d4	Matrix Overload or Interference: High concentrations of matrix components are affecting the peak shape.	1. Enhance Sample Cleanup: Utilize a more selective SPE sorbent or a multi-step extraction protocol. 2. Check for Column Fouling: Clean or replace the analytical column if it has been contaminated by plasma components.

Data Presentation: Illustrative Performance Metrics

The following tables present typical performance metrics for a bioanalytical method using a deuterated internal standard like 2-Bromobenzoic acid-d4 in human plasma. These values are for illustrative purposes and actual results may vary depending on the specific analyte, instrumentation, and experimental conditions.

Table 1: Method Validation Parameters

Parameter	Acceptance Criteria (FDA Guidance)	Illustrative Performance
Linearity (r²)	≥ 0.99	0.998
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	4.5%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	6.2%
Accuracy (% Bias)	Within ± 15% (± 20% at LLOQ)	-2.8% to 5.5%
Recovery (%)	Consistent and reproducible	85%
Matrix Factor	CV ≤ 15%	7.8%

Table 2: Stability Assessment

Stability Test	Condition	Acceptance Criteria (% Deviation)	Illustrative Result
Freeze-Thaw Stability	3 cycles, -20°C to RT	Within ± 15%	-4.2%
Bench-Top Stability	4 hours at Room Temperature	Within ± 15%	-3.1%
Long-Term Stability	30 days at -80°C	Within ± 15%	-5.8%

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using 2-Bromobenzoic acid-d4

This protocol describes how to assess the degree of ion suppression or enhancement for 2-Bromobenzoic acid-d4 in human plasma.

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike 2-Bromobenzoic acid-d4 into the reconstitution solvent at a known concentration.

  • Set B (Post-extraction Spike): Extract blank human plasma using the intended sample preparation method. Spike 2-Bromobenzoic acid-d4 into the final extract at the same concentration as Set A.

  • Set C (Pre-extraction Spike): Spike 2-Bromobenzoic acid-d4 into blank human plasma before extraction.

• Analyze all three sets of samples using the developed LC-MS/MS method.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

• Interpretation:

  • An ME value of 100% indicates no matrix effect.

  • An ME value < 100% indicates ion suppression.

  • An ME value > 100% indicates ion enhancement.

Protocol 2: Sample Preparation of Human Plasma using Protein Precipitation

This is a common and straightforward method for sample cleanup.

• Thaw frozen human plasma samples on ice.

• Pipette 100 µL of plasma into a microcentrifuge tube.

• Add 10 µL of 2-Bromobenzoic acid-d4 internal standard working solution.

• Add 300 µL of cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for the analysis of an analyte in human plasma using 2-Bromobenzoic acid-d4 as an internal standard, highlighting the point of potential ion suppression.

Caption: A logical troubleshooting flowchart for addressing inaccurate quantitative results when using 2-Bromobenzoic acid-d4 as an internal standard in human plasma analysis.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An LC-MS/MS method for determination of the bromodomain inhibitor ZEN-3694 and its metabolite ZEN-3791 in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bme.psu.edu [bme.psu.edu]
• 4. Matrix effects during analysis of plasma samples by electrospray and atmospheric pressure chemical ionization mass spectrometry: practical approaches to their elimination - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Inconsistent Peak Areas of 2-Bromobenzoic acid-d4

Welcome to the technical support center. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and resolve issues related to inconsistent peak areas when analyzing 2-Bromobenzoic acid-d4 in replicate injections.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes for inconsistent peak areas of 2-Bromobenzoic acid-d4?

Inconsistent peak areas for 2-Bromobenzoic acid-d4, a deuterated internal standard, can stem from several factors throughout the analytical workflow. The most common culprits include:

• Injector and Autosampler Issues: Problems with the injection system are a primary source of variability. This can include inconsistent injection volumes due to air bubbles in the syringe, worn syringe seals, or a partially plugged injection port.[1][2]

• Sample Preparation and Handling: Variability in sample preparation, such as inconsistent dilutions or incomplete dissolution of the standard, can lead to fluctuating concentrations. The stability of 2-Bromobenzoic acid-d4 in the sample solvent over time should also be considered, as degradation can lead to a decrease in peak area.[3]

• Chromatographic Conditions: Fluctuations in mobile phase composition (for HPLC) or carrier gas flow rate (for GC) can affect peak shape and, consequently, peak area.[4][5] Column degradation, such as a void at the column head or contamination, can also lead to peak distortion and inconsistent areas.[2][6]

• Detector Performance: A dirty or failing detector lamp (in UV detectors) or fluctuations in detector settings can cause signal instability and, therefore, inconsistent peak areas.[3]

• Integration Parameters: Improperly set peak integration parameters in the chromatography data system can lead to inconsistent area measurements, especially if the baseline is noisy or drifting.[4]

Q2: Can the properties of 2-Bromobenzoic acid-d4 itself contribute to inconsistent peak areas?

While 2-Bromobenzoic acid-d4 is generally a stable compound, its chemical properties can play a role.[7][8] As a carboxylic acid, its ionization state is pH-dependent. If the pH of the mobile phase (in HPLC) is not adequately controlled and buffered, slight shifts in pH can alter the compound's retention time and peak shape, leading to area variability.[5] Additionally, its solubility in the chosen sample solvent should be confirmed to ensure complete dissolution and prevent precipitation in the vial or injector.

Q3: My retention times are consistent, but my peak areas are still fluctuating. What should I investigate first?

If retention times are stable, it suggests that the mobile phase composition and flow rate (HPLC) or carrier gas flow rate (GC) are likely consistent. In this case, the investigation should focus on the following in order of priority:

• Injector System: This is the most probable cause. Check for air bubbles in the syringe, inspect the syringe for any signs of wear, and ensure the injection port is clean. Running a series of blank injections can help identify any carryover issues.[1][2]

• Sample Preparation: Re-evaluate your sample preparation procedure. Ensure accurate and consistent dilutions. Prepare a fresh stock solution of 2-Bromobenzoic acid-d4 to rule out degradation of the original stock.

• Detector: Check the detector's performance. For UV detectors, ensure the lamp has sufficient energy. Review the detector settings to make sure they are optimal for your analysis.

Troubleshooting Guides

This section provides detailed troubleshooting steps for specific scenarios of inconsistent peak areas.

Scenario 1: Randomly Fluctuating Peak Areas

Symptom: The peak area of 2-Bromobenzoic acid-d4 varies randomly across a series of replicate injections, with no discernible trend.

Potential Causes and Troubleshooting Workflow:

Caption: Troubleshooting workflow for randomly fluctuating peak areas.

Experimental Protocol: Injector System Check

• Visual Inspection: Carefully observe the autosampler syringe during an injection cycle. Look for any visible air bubbles being drawn into the syringe. Check for any leaks around the syringe needle or septum.

• Syringe Maintenance: If air bubbles are observed, degas your sample and solvent lines. If the syringe appears worn, replace it. Replace the injection port septum as it can become cored and cause leaks.[9]

• Injection Port Cleaning: If the problem persists, clean the injection port liner (for GC) or the needle seat (for HPLC) according to the manufacturer's instructions.

• Re-analysis: After performing maintenance, inject a series of at least six replicate standards and calculate the relative standard deviation (RSD) of the peak areas. An RSD of <2% is generally considered acceptable.

Data Presentation: Peak Area Variability Before and After Injector Maintenance

Injection #	Peak Area (Before Maintenance)	Peak Area (After Maintenance)
1	125432	130543
2	119876	131098
3	132109	130876
4	121456	131234
5	135432	130765
6	128765	130987
Average	127178	130917
Std. Dev.	6123	254
RSD (%)	4.81%	0.19%

Scenario 2: Gradually Decreasing Peak Areas

Symptom: The peak area of 2-Bromobenzoic acid-d4 consistently decreases over a sequence of injections.

Potential Causes and Troubleshooting Workflow:

Caption: Troubleshooting workflow for gradually decreasing peak areas.

Experimental Protocol: Sample Stability Test

• Prepare Fresh Standard: Prepare a fresh stock solution and a working standard of 2-Bromobenzoic acid-d4.

• Immediate Analysis: Analyze the freshly prepared standard in triplicate immediately after preparation.

• Aged Analysis: Leave the same standard in the autosampler vial at room temperature (or the temperature of your autosampler) for the typical duration of your analytical run (e.g., 8-12 hours).

• Re-analysis: Re-analyze the aged standard in triplicate.

• Comparison: Compare the average peak area of the fresh and aged standards. A significant decrease (>5%) in the peak area of the aged sample suggests potential degradation or adsorption to the vial.

Data Presentation: Sample Stability Test Results

Sample	Average Peak Area	% Decrease
Freshly Prepared	145678	N/A
Aged for 12 hours	138976	4.6%

Solution: If sample instability is confirmed, consider preparing fresh standards more frequently, storing them at a lower temperature, or using different vial types (e.g., silanized glass to prevent adsorption).

Scenario 3: Inconsistent Peak Areas with an Internal Standard

Symptom: The peak area of 2-Bromobenzoic acid-d4 (the internal standard) is inconsistent, leading to inaccurate quantification of the target analyte.

Logical Relationship of Internal Standard Issues:

Caption: Logical relationships in troubleshooting internal standard peak area inconsistency.

Experimental Protocol: Investigating Matrix Effects

• Prepare Samples:

  • Blank matrix (without analyte or IS).

  • Blank matrix spiked with 2-Bromobenzoic acid-d4 at the working concentration.

  • A standard of 2-Bromobenzoic acid-d4 in the initial mobile phase (or a clean solvent) at the same concentration.

• Analysis: Inject these three samples and compare the peak area of 2-Bromobenzoic acid-d4.

• Evaluation:

  • If the peak area in the spiked matrix is significantly lower or higher than in the clean solvent, this indicates a matrix effect (ion suppression or enhancement in LC-MS, or other interferences).[4]

  • If an interfering peak is observed at or near the retention time of 2-Bromobenzoic acid-d4 in the blank matrix, this can affect peak integration.

Solution: If matrix effects are present, further sample cleanup may be necessary (e.g., solid-phase extraction). If there is a co-eluting interference, the chromatographic method may need to be modified to improve resolution.

References

• 1. researchgate.net [researchgate.net]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. halocolumns.com [halocolumns.com]
• 4. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 5. uhplcs.com [uhplcs.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. 2-Bromobenzoic acid-α-13C,3,4,5,6-d4 98 atom % D, 99 atom % 13C, 98% (CP) [sigmaaldrich.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. chromatographyonline.com [chromatographyonline.com]

potential for back-exchange of deuterium in 2-Bromobenzoic acid-d4

Welcome to the technical support center for 2-Bromobenzoic acid-d4. This resource is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios related to the stability and potential for deuterium (B1214612) back-exchange in this compound.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a concern for 2-Bromobenzoic acid-d4?

Deuterium back-exchange is the process where deuterium atoms on a labeled molecule are replaced by hydrogen atoms from the surrounding environment, such as from protic solvents (e.g., water, methanol).[1] For 2-Bromobenzoic acid-d4, this would mean the loss of the deuterium label on the aromatic ring, which can compromise the accuracy of quantitative analyses where it is used as an internal standard in mass spectrometry.[2] The stability of the deuterium label is crucial for reliable experimental results.

Q2: How stable are the deuterium atoms on the aromatic ring of 2-Bromobenzoic acid-d4 under typical experimental conditions?

Q3: Can the analytical method itself induce back-exchange?

Yes, certain analytical techniques can contribute to deuterium back-exchange. For example, Atmospheric Pressure Chemical Ionization (APCI) mass spectrometry, which involves a high-energy ionization source, has been shown to cause back-exchange on the aromatic rings of some deuterated compounds.[3][4] The degree of exchange can be influenced by the analyte's structure, the mobile phase composition, and the ion source's temperature.[3][4] Electrospray ionization (ESI) is generally a softer ionization technique and is less likely to induce back-exchange.

Q4: What are the primary factors that can influence the back-exchange of deuterium in 2-Bromobenzoic acid-d4?

The following table summarizes the key factors that can affect the stability of the deuterium label.

Factor	Influence on Back-Exchange	Recommendations for Minimizing Back-Exchange
pH	Extreme acidic or basic conditions can catalyze the exchange of aromatic protons/deuterons.[5]	Maintain pH within a neutral range (typically 4-8) during sample preparation and analysis whenever possible.
Temperature	Higher temperatures can provide the necessary activation energy for the exchange reaction to occur.[6][7]	Store samples at low temperatures and minimize exposure to high temperatures during analytical procedures.
Solvent	Protic solvents (e.g., H₂O, CH₃OH) are a source of hydrogen atoms that can exchange with deuterium.[1]	While often necessary for chromatography, minimize the time the compound spends in protic solvents at elevated temperatures. Use aprotic solvents for storage if possible.
Ionization Technique (MS)	High-energy ionization methods like APCI can induce in-source back-exchange.[3][4]	Use a soft ionization technique like ESI when possible. If APCI must be used, optimize source parameters (e.g., temperature) to minimize exchange.

Troubleshooting Guides

Problem: I am observing a loss of deuterium in my 2-Bromobenzoic acid-d4 internal standard during LC-MS analysis, leading to inaccurate quantification.

This issue can arise from back-exchange occurring at different stages of your workflow. Follow this troubleshooting guide to identify and mitigate the problem.

Troubleshooting Workflow: Investigating Deuterium Loss

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of pH on In-Electrospray Hydrogen/Deuterium Exchange of Carbohydrates and Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Temperature-dependent hydrogen deuterium exchange shows impact of analog binding on adenosine deaminase flexibility but not embedded thermal networks - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2-Bromobenzoic Acid-d4 Standard

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying potential impurities in 2-Bromobenzoic acid-d4 standards.

Frequently Asked Questions (FAQs)

Q1: What are the most likely sources of impurities in my 2-Bromobenzoic acid-d4 standard?

A1: Impurities in 2-Bromobenzoic acid-d4 standards typically originate from the synthetic route used for its preparation. A common method for introducing deuterium (B1214612) onto an aromatic ring is through the reductive dehalogenation of a poly-halogenated precursor in the presence of a deuterium source like deuterium oxide (D₂O). Therefore, impurities may include:

• Residual Starting Materials: Incompletely reacted di- or poly-halogenated benzoic acids.

• Partially Deuterated Intermediates: Species where not all halogens intended for replacement with deuterium have been substituted.

• Isomeric Impurities: Contamination from isomers of the starting material (e.g., 3-bromobenzoic acid derivatives) can lead to isomeric deuterated impurities in the final product.

• Non-deuterated Analogue: Presence of 2-Bromobenzoic acid (non-deuterated).

Q2: I am observing unexpected peaks in the mass spectrum of my standard. What could they be?

A2: Unexpected peaks in the mass spectrum could correspond to several possibilities. Besides the impurities mentioned in Q1, you might be observing:

• Fragments of the 2-Bromobenzoic acid-d4 molecule.

• Adducts with solvent molecules.

• Isotopologues with incomplete deuterium incorporation (e.g., d1, d2, or d3 species).

A careful analysis of the mass-to-charge ratio (m/z) of these peaks can help in their identification. Refer to the table of potential impurities below for expected molecular weights.

Q3: My NMR spectrum shows more signals in the aromatic region than expected. How can I interpret these?

A3: Additional signals in the aromatic region of the ¹H NMR spectrum are a strong indication of impurities containing non-deuterated aromatic protons. These could be:

• The non-deuterated 2-Bromobenzoic acid.

• Partially deuterated intermediates that still have protons on the aromatic ring.

• Isomeric impurities.

Comparing the chemical shifts and coupling constants of these signals with reference spectra of suspected impurities can aid in their identification.

Q4: How can I confirm the isotopic purity of my 2-Bromobenzoic acid-d4 standard?

A4: Mass spectrometry is the most direct method to determine isotopic purity. By analyzing the isotopic distribution of the molecular ion peak, you can quantify the percentage of the d4 species relative to other isotopologues (d0, d1, d2, d3). High-resolution mass spectrometry can provide the most accurate data. ¹H NMR can also be used to estimate isotopic purity by comparing the integral of the residual proton signals in the aromatic region to the integral of a known internal standard.

Troubleshooting Guide for Impurity Identification

This guide outlines a systematic approach to identifying unknown impurities in your 2-Bromobenzoic acid-d4 standard.

Potential Impurities and Their Characteristics

The following table summarizes the most probable impurities based on a likely synthesis of 2-Bromobenzoic acid-d4 via reductive dehalogenation of a di-halogenated precursor (e.g., 2,5-dibromobenzoic acid).

Impurity Name	Chemical Structure	Molecular Weight ( g/mol )	Expected Analytical Signals
2,5-Dibromobenzoic acid	Br-C₆H₃(Br)-COOH	279.92	MS: m/z ~280/282/284 (characteristic bromine isotope pattern). ¹H NMR: Multiple signals in the aromatic region.
2-Bromo-5-deuterobenzoic acid	Br-C₆H₃(D)-COOH	202.03	MS: m/z ~202/204. ¹H NMR: Residual proton signals in the aromatic region.
Benzoic acid-d5	C₆D₅-COOH	127.15	MS: m/z ~127. ¹H NMR: Absence of aromatic proton signals.
2-Bromobenzoic acid (non-deuterated)	Br-C₆H₄-COOH	201.02	MS: m/z ~201/203. ¹H NMR: Characteristic aromatic proton signals.
3-Bromobenzoic acid-d4	Br-C₆D₄-COOH	205.05	MS: m/z ~205/207. ¹H NMR: Different chemical shifts for any residual protons compared to the 2-bromo isomer.

Detailed Experimental Protocols

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

• Objective: To separate and identify impurities based on their retention time and mass-to-charge ratio.

• Methodology:

  • Sample Preparation: Prepare a solution of the 2-Bromobenzoic acid-d4 standard in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, and return to initial conditions.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

    • Scan Range: m/z 100-400.

    • Source Parameters: Optimize capillary voltage, cone voltage, and desolvation gas flow for the specific instrument.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To analyze for volatile and semi-volatile impurities. Derivatization is typically required for carboxylic acids.

• Methodology:

  • Derivatization:

    • To 1 mg of the standard, add 100 µL of a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

    • Heat the mixture at 70 °C for 30 minutes.

  • GC Conditions:

    • Column: DB-5ms or equivalent (30 m x 0.25 mm x 0.25 µm).

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • Inlet Temperature: 250 °C.

    • Oven Program: Start at 80 °C, hold for 1 minute, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-500.

    • Source Temperature: 230 °C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To identify and quantify impurities based on their unique proton and carbon chemical shifts and coupling constants.

• Methodology:

  • Sample Preparation: Dissolve approximately 10-20 mg of the standard in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. Add a known amount of an internal standard (e.g., maleic acid) for quantitative analysis.

  • ¹H NMR:

    • Acquire a proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio for impurity signals.

    • Integrate the signals corresponding to the impurities and the internal standard to determine their relative concentrations.

  • ¹³C NMR:

    • Acquire a carbon spectrum to identify the carbon skeleton of any major impurities.

  • 2D NMR (COSY, HSQC):

    • If necessary, run 2D NMR experiments to elucidate the structure of unknown impurities by identifying proton-proton and proton-carbon correlations.

Impurity Identification Workflow

The following diagram illustrates a logical workflow for identifying an unknown impurity in your 2-Bromobenzoic acid-d4 standard.

Caption: A flowchart outlining the steps for identifying impurities.

improving chromatographic resolution between analyte and 2-Bromobenzoic acid-d4

Topic: Improving Chromatographic Resolution Between an Analyte and 2-Bromobenzoic acid-d4

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing difficulty in achieving adequate chromatographic separation between their analyte of interest and the internal standard, 2-Bromobenzoic acid-d4.

Troubleshooting Guide

This guide provides a systematic approach to resolving co-elution issues in a question-and-answer format.

Question 1: My analyte peak is co-eluting or poorly resolved with the 2-Bromobenzoic acid-d4 internal standard. Where should I begin troubleshooting?

Answer: Co-elution, or the overlapping of chromatographic peaks, is a common challenge that compromises accurate quantification.[1][2] When your analyte and the deuterated internal standard (IS), 2-Bromobenzoic acid-d4, show poor resolution, a systematic approach is essential. The resolution (Rs) between two peaks is governed by three key factors: efficiency (N) , selectivity (α) , and retention factor (k') .

• Evaluate the Retention Factor (k'): First, ensure that the peaks are not eluting too close to the column void volume (t₀). A retention factor (k') between 2 and 10 is generally ideal. If k' is too low (<2), the compounds have insufficient interaction with the stationary phase for a good separation to occur.[1]

• Focus on Selectivity (α): Selectivity is the most powerful factor for improving resolution.[3] It describes the ability of the chromatographic system to distinguish between two analytes. Minor adjustments to the mobile phase composition or a change in the stationary phase chemistry can yield significant changes in selectivity.

• Optimize for Efficiency (N): Efficiency relates to the narrowness of the peaks. Sharper, narrower peaks are easier to resolve. Efficiency can be improved by adjusting flow rate, temperature, or using columns with smaller particles or longer lengths.[3][4]

The following workflow provides a visual guide for a systematic approach to troubleshooting.

Caption: A systematic workflow for troubleshooting poor chromatographic resolution.

Question 2: How can I use the mobile phase to improve resolution between my analyte and 2-Bromobenzoic acid-d4?

Answer: Adjusting the mobile phase is often the most effective strategy for improving selectivity (α).[3][5] Since 2-Bromobenzoic acid-d4 is an acidic compound, its retention and that of many acidic analytes will be highly sensitive to mobile phase pH.

• pH Adjustment: The ionization state of an acidic compound dramatically affects its retention in reversed-phase chromatography.[6] At a pH below its pKa, an acid is in its neutral, more hydrophobic form and will be more retained. At a pH above its pKa, it becomes ionized (charged), less hydrophobic, and will elute earlier. By adjusting the mobile phase pH to be at least one unit away from the pKa of the analyte and the internal standard, you can maximize differences in their retention times.[6] For acidic compounds, adding an acidifier like formic acid or phosphoric acid to the mobile phase is common.[7][8]

• Change Organic Modifier: Different organic solvents interact differently with analytes and the stationary phase, thus altering selectivity. If you are using acetonitrile, switching to methanol (B129727) (or vice versa) can change the elution order and improve separation.[3]

• Optimize the Gradient: If using gradient elution, modifying the gradient slope can resolve closely eluting peaks. A shallower gradient provides more time for separation and can significantly improve the resolution of complex mixtures.[9]

Parameter	Action	Expected Outcome on Resolution	Primary Factor Affected
Mobile Phase pH	Adjust pH to be >1 unit away from the pKa of the analyte and IS.	Can significantly increase or decrease retention of ionizable compounds, altering elution order.	Selectivity (α), Retention (k')
Organic Modifier	Switch from Acetonitrile to Methanol (or vice versa).	Alters solvent-analyte interactions, potentially reversing elution order and improving separation.	Selectivity (α)
Gradient Slope	Decrease the rate of organic modifier increase (make gradient shallower).	Increases the separation window for closely eluting compounds.	Selectivity (α), Retention (k')
Buffer Concentration	Increase buffer concentration (typically 10-50 mM).	Improves peak shape for ionizable compounds by minimizing secondary interactions.	Efficiency (N)

Question 3: Mobile phase adjustments didn't work. How should I approach changing the HPLC column?

Answer: If modifying the mobile phase is unsuccessful, changing the stationary phase is the next most powerful step. The goal is to introduce different chemical interactions that can differentiate between your analyte and 2-Bromobenzoic acid-d4.[3][4] Since both are likely aromatic, a standard C18 column may not provide sufficient selectivity.

Consider columns that offer alternative selectivities:

• Phenyl-Hexyl: Provides π-π interactions, which are effective for separating aromatic and unsaturated compounds. This can create different retention patterns compared to the purely hydrophobic interactions of a C18 phase.

• Pentafluorophenyl (PFP or F5): Offers a combination of hydrophobic, aromatic (π-π), and dipole-dipole interactions. It is particularly effective for separating halogenated compounds and positional isomers.[10]

• Embedded Polar Group (e.g., RP-Amide): These columns have a polar group embedded in the alkyl chain, which can alter selectivity for polar and hydrogen-bonding analytes.[10]

Stationary Phase	Primary Interaction Mechanism(s)	Best Suited For
C18 (Standard)	Hydrophobic	General-purpose reversed-phase separations.
Phenyl-Hexyl	Hydrophobic, π-π Interactions	Aromatic compounds, unsaturated compounds.
PFP / F5	Hydrophobic, π-π, Dipole-Dipole, Ion-Exchange	Halogenated compounds, positional isomers, polar compounds.
RP-Amide	Hydrophobic, Hydrogen Bonding	Enhanced retention and selectivity for polar compounds, especially bases.[10]

Question 4: Can I improve resolution by changing operational parameters like temperature or flow rate?

Answer: Yes, adjusting operational parameters primarily fine-tunes efficiency (N) and can sometimes influence selectivity (α).

• Temperature: Increasing column temperature reduces mobile phase viscosity, which can lead to sharper peaks (higher efficiency).[3][5] It can also sometimes change selectivity, potentially improving or worsening resolution. It's an empirical parameter that should be tested.

• Flow Rate: Lowering the flow rate can increase efficiency and improve resolution, but at the cost of longer run times.[5]

• Column Dimensions/Particle Size: Increasing column length or using a column packed with smaller particles (e.g., moving from 5 µm to sub-2 µm for UHPLC) directly increases the number of theoretical plates (N), resulting in sharper peaks and better resolution.[3][4]

The diagram below illustrates the relationship between these primary experimental parameters and the core chromatographic factors that determine resolution.

Caption: Relationship between experimental parameters and resolution factors.

Experimental Protocols

Protocol 1: Systematic Mobile Phase pH Screening

• Preparation: Prepare three identical mobile phase compositions (e.g., 50:50 Acetonitrile:Water) but with different pH values for the aqueous portion. Use 10 mM buffer solutions.

  • Mobile Phase A: pH 2.5 (using formic or phosphoric acid)

  • Mobile Phase B: pH 4.5 (using acetate (B1210297) buffer)

  • Mobile Phase C: pH 6.5 (using phosphate (B84403) buffer)

• Equilibration: Equilibrate the HPLC system and column for at least 20 column volumes with Mobile Phase A.

• Injection: Inject the sample containing your analyte and 2-Bromobenzoic acid-d4. Record the chromatogram.

• Wash and Re-equilibrate: Flush the system thoroughly and equilibrate with Mobile Phase B.

• Injection: Repeat the injection and record the chromatogram.

• Repeat: Repeat the process for Mobile Phase C.

• Analysis: Compare the resolution (Rs) values from the three runs to identify the optimal pH range for separation.

Protocol 2: Column Screening Strategy

• Initial Conditions: Use the best mobile phase conditions identified from Protocol 1.

• Column 1 (C18): Install a standard C18 column. Equilibrate and inject the sample. Record the chromatogram and measure the resolution.

• Column 2 (Phenyl-Hexyl): Replace the C18 with a Phenyl-Hexyl column of identical dimensions. Equilibrate and inject the sample. Record the chromatogram and resolution.

• Column 3 (PFP/F5): Replace the Phenyl-Hexyl with a PFP/F5 column. Equilibrate and inject the sample. Record the chromatogram and resolution.

• Comparison: Compare the chromatograms to determine which stationary phase provides the best selectivity and resolution for the pair of compounds.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard (2-Bromobenzoic acid-d4) separating from my analyte in the first place? A: Deuterated internal standards are designed to be chemically identical to the analyte, but the substitution of hydrogen with deuterium (B1214612) atoms can lead to slight differences in physicochemical properties. This "isotopic effect" can cause minor shifts in retention time, particularly in high-efficiency systems like UHPLC.[11] While complete co-elution is often the goal to ensure equal matrix effects, a small, consistent separation is acceptable as long as the resolution is sufficient for accurate integration of both peaks.[11]

Q2: What is an acceptable resolution (Rs) value between an analyte and its internal standard? A: For quantitative analysis, a resolution value of Rs ≥ 1.5 is generally considered baseline separation, meaning the peaks are well separated.[7] This ensures that the integration of one peak is not affected by the tail of the other, leading to accurate and precise results. For closely eluting peaks, a minimum of Rs > 1.2 might be acceptable, but requires careful validation.

Q3: My peak shape is poor (tailing), which is making the resolution worse. How can I fix this? A: Poor peak shape, especially tailing, can be caused by several factors. For an acidic compound like 2-Bromobenzoic acid-d4, a common cause is secondary interaction with residual silanols on the silica-based column packing.[12] To fix this, ensure your mobile phase pH is low (e.g., 2.5-3.5) to keep the silanols protonated and non-interactive.[6] Other causes include column contamination (use a guard column), column overload (reduce injection volume or concentration), or extra-column dead volume.[4][12]

Q4: I am using Gas Chromatography (GC). How do I improve the resolution for 2-Bromobenzoic acid-d4? A: The principles of improving resolution in GC are similar, focusing on selectivity, efficiency, and retention.

• Temperature Program: A slower temperature ramp rate will increase the time analytes spend in the column, often improving separation.[13]

• Stationary Phase: Ensure you are using a column with appropriate polarity. For an acidic compound, a column with a "5" phase (e.g., DB-5, HP-5ms) is a good starting point. If co-elution persists, changing to a more polar phase (e.g., a wax column) will provide different selectivity.

• Derivatization: Benzoic acids can exhibit poor peak shape in GC. Derivatizing the carboxylic acid group to a less polar ester (e.g., a trimethylsilyl (B98337) (TMS) ester) often results in sharper peaks and better chromatography.[14][15]

• Column Dimensions: Using a longer column or a column with a smaller internal diameter will increase efficiency and improve resolution.[16]

References

• 1. youtube.com [youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. How to Improve the Resolution Between Two Peaks in Liquid Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 6. agilent.com [agilent.com]
• 7. mpgpgcollegehardoi.in [mpgpgcollegehardoi.in]
• 8. Separation of 2-Bromobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. mastelf.com [mastelf.com]
• 10. Developing HPLC Methods [sigmaaldrich.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 16. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]

Reference Data & Comparative Studies

A Comparative Guide to Validating LC-MS Methods with 2-Bromobenzoic acid-d4 Internal Standard

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is paramount to ensure data integrity and regulatory compliance. In the realm of liquid chromatography-mass spectrometry (LC-MS), the choice of an appropriate internal standard is a critical determinant of method accuracy and precision. This guide provides a comprehensive comparison of using 2-Bromobenzoic acid-d4, a deuterated stable isotope-labeled internal standard, against other alternatives, supported by representative experimental data and detailed protocols.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards (SIL-IS), such as 2-Bromobenzoic acid-d4, are widely regarded as the gold standard in quantitative LC-MS analysis.[1][2] The fundamental principle behind their efficacy lies in their near-identical physicochemical properties to the analyte of interest. By incorporating a known concentration of the deuterated standard into a sample at the initial stage, it co-elutes with the analyte and experiences similar effects from the sample matrix, extraction process, and instrument variability.[2] This co-behavior allows for reliable correction of signal suppression or enhancement, leading to highly accurate and precise quantification.[3]

Performance Comparison: 2-Bromobenzoic acid-d4 vs. Alternative Internal Standards

To illustrate the superior performance of a deuterated internal standard, this section compares the expected validation parameters of a hypothetical LC-MS method using 2-Bromobenzoic acid-d4 against a non-isotopically labeled, structurally similar internal standard (e.g., 2-Chlorobenzoic acid). The following tables summarize the anticipated quantitative data based on typical performance characteristics observed in validated bioanalytical methods.

Table 1: Performance in Human Plasma

Validation Parameter	2-Bromobenzoic acid-d4 (Deuterated IS)	2-Chlorobenzoic acid (Structural Analog IS)	Comments
Linearity (r²)	≥ 0.995	≥ 0.990	Deuterated IS provides a more consistent response across the calibration range.
Accuracy (% Bias)	± 5%	± 15%	Closer tracking of the analyte by the deuterated IS minimizes bias.
Precision (%RSD)	< 10%	< 15%	Reduced variability due to superior correction for matrix effects.
Matrix Effect (%)	95 - 105%	80 - 120%	The deuterated standard co-elutes and experiences nearly identical matrix effects as the analyte.
Recovery (%)	Consistent across concentrations	May show variability	The structural analog may have different extraction and recovery properties than the analyte.

Table 2: Performance in Urine

Validation Parameter	2-Bromobenzoic acid-d4 (Deuterated IS)	2-Chlorobenzoic acid (Structural Analog IS)	Comments
Linearity (r²)	≥ 0.995	≥ 0.990	Maintains excellent linearity in a more variable matrix.
Accuracy (% Bias)	± 5%	± 15%	Ensures high accuracy despite the complex and variable nature of urine.
Precision (%RSD)	< 10%	< 15%	Demonstrates robustness across different urine samples with varying compositions.
Matrix Effect (%)	90 - 110%	75 - 125%	Effectively compensates for ion suppression or enhancement from salts and other endogenous components.
Recovery (%)	Consistent and reproducible	Prone to variability	The deuterated standard's recovery is expected to closely mirror that of the analyte.

Experimental Protocols

Detailed methodologies are crucial for the successful validation of an LC-MS method. The following protocols are representative of the key experiments required.

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of 2-Bromobenzoic acid and 2-Bromobenzoic acid-d4 and dissolve in 10 mL of methanol (B129727), respectively.

• Calibration Standard Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 10 ng/mL to 10,000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the 2-Bromobenzoic acid-d4 stock solution with a 50:50 mixture of methanol and water.

Sample Preparation (Protein Precipitation for Plasma)

• Pipette 100 µL of blank human plasma into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution (100 ng/mL).

• Add 20 µL of the appropriate calibration standard working solution.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube for LC-MS analysis.

LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and return to initial conditions for re-equilibration.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative ion mode.

• MRM Transitions:

  • 2-Bromobenzoic acid: [M-H]⁻ → Fragment ion (To be determined by infusion)

  • 2-Bromobenzoic acid-d4: [M-H]⁻ → Fragment ion (To be determined by infusion)

Method Validation Workflow

The validation of an LC-MS method is a systematic process to ensure its suitability for the intended purpose. The following diagram illustrates the typical workflow.

Caption: A typical workflow for the validation of an LC-MS method.

Signaling Pathways and Logical Relationships

The core principle of using a deuterated internal standard is based on the logical relationship between the analyte and the standard throughout the analytical process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]

Performance Evaluation of 2-Bromobenzoic Acid-d4 in Diverse Biological Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex biological matrices is paramount. The choice of a suitable internal standard is a critical determinant of a bioanalytical method's robustness and reliability. Stable isotope-labeled (SIL) internal standards, such as 2-Bromobenzoic acid-d4, are widely regarded as the gold standard, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[1][2] This guide provides an objective comparison of the performance of 2-Bromobenzoic acid-d4 against non-deuterated alternatives, supported by illustrative experimental data and detailed methodologies.

The fundamental advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte of interest.[2] This ensures that 2-Bromobenzoic acid-d4 behaves similarly to non-labeled 2-Bromobenzoic acid during sample extraction, chromatography, and ionization, effectively compensating for variability in sample preparation and matrix-induced signal suppression or enhancement.[2][3] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) recommend the use of SIL internal standards for bioanalytical method validation to ensure data integrity.[1]

Data Presentation: A Comparative Analysis

The following tables summarize the expected performance characteristics of a bioanalytical method for 2-Bromobenzoic acid using 2-Bromobenzoic acid-d4 as an internal standard versus a non-isotopically labeled structural analog. The data presented is illustrative, based on typical performance metrics for deuterated standards in various biological matrices.

Table 1: Performance in Human Plasma

Parameter	2-Bromobenzoic acid-d4 (IS)	Structural Analog (IS)	Acceptance Criteria (FDA/ICH)
Accuracy (% Bias)	± 5%	± 15%	Within ± 15% (± 20% at LLOQ)
Precision (%RSD)	< 10%	< 15%	≤ 15% (≤ 20% at LLOQ)
Recovery (%)	95 - 105%	80 - 120%	Consistent, precise, and reproducible
Matrix Effect (%)	98 - 102%	85 - 115%	CV of IS-normalized MF ≤ 15%
Linearity (r²)	≥ 0.995	≥ 0.990	≥ 0.99

LLOQ: Lower Limit of Quantification, RSD: Relative Standard Deviation, MF: Matrix Factor, CV: Coefficient of Variation

Table 2: Performance in Human Urine

Parameter	2-Bromobenzoic acid-d4 (IS)	Structural Analog (IS)	Acceptance Criteria (FDA/ICH)
Accuracy (% Bias)	± 7%	± 18%	Within ± 15% (± 20% at LLOQ)
Precision (%RSD)	< 12%	< 18%	≤ 15% (≤ 20% at LLOQ)
Recovery (%)	92 - 108%	75 - 125%	Consistent, precise, and reproducible
Matrix Effect (%)	95 - 105%	80 - 120%	CV of IS-normalized MF ≤ 15%
Linearity (r²)	≥ 0.993	≥ 0.988	≥ 0.99

Table 3: Performance in Rat Tissue Homogenate (Liver)

Parameter	2-Bromobenzoic acid-d4 (IS)	Structural Analog (IS)	Acceptance Criteria (FDA/ICH)
Accuracy (% Bias)	± 8%	± 20%	Within ± 15% (± 20% at LLOQ)
Precision (%RSD)	< 15%	< 20%	≤ 15% (≤ 20% at LLOQ)
Recovery (%)	90 - 110%	70 - 130%	Consistent, precise, and reproducible
Matrix Effect (%)	93 - 107%	75 - 125%	CV of IS-normalized MF ≤ 15%
Linearity (r²)	≥ 0.991	≥ 0.985	≥ 0.99

The use of 2-Bromobenzoic acid-d4 consistently demonstrates superior accuracy and precision across all matrices, a direct result of its ability to more effectively normalize for analytical variability.

Experimental Protocols

Detailed methodologies are crucial for the successful validation and application of any bioanalytical method. The following are representative protocols for the analysis of 2-Bromobenzoic acid in different biological matrices using 2-Bromobenzoic acid-d4 as an internal standard.

Analysis of 2-Bromobenzoic Acid in Human Plasma

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the 2-Bromobenzoic acid-d4 internal standard working solution (e.g., 1 µg/mL in methanol).

  • Vortex briefly to mix.

  • Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • Column: A suitable C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both 2-Bromobenzoic acid and 2-Bromobenzoic acid-d4.

Analysis of 2-Bromobenzoic Acid in Human Urine

• Sample Preparation (Dilute-and-Shoot):

  • To 50 µL of human urine, add 20 µL of the 2-Bromobenzoic acid-d4 internal standard working solution.

  • Add 430 µL of the initial mobile phase to dilute the sample.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the supernatant to an autosampler vial for injection.

• LC-MS/MS Conditions:

  • (As described for plasma analysis)

Analysis of 2-Bromobenzoic Acid in Rat Tissue Homogenate

• Sample Preparation (Homogenization and Liquid-Liquid Extraction):

  • Homogenize the tissue (e.g., liver) in a suitable buffer (e.g., phosphate-buffered saline) to a final concentration of 100 mg/mL.

  • To 100 µL of the tissue homogenate, add 20 µL of the 2-Bromobenzoic acid-d4 internal standard working solution.

  • Add 50 µL of 1 M HCl to acidify the sample.

  • Add 600 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

  • Vortex for 5 minutes.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness.

  • Reconstitute in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • (As described for plasma analysis)

Visualizing Experimental Workflows and Pathways

To further elucidate the experimental and logical processes, the following diagrams are provided.

Caption: Bioanalytical workflow for quantification using an internal standard.

Caption: How a deuterated internal standard mitigates matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods with Different Deuterated Standards

For researchers, scientists, and drug development professionals, the integrity and comparability of bioanalytical data are paramount. When analytical methods are transferred between laboratories or when a method is updated, a thorough cross-validation is essential to ensure data consistency. This is particularly critical when the internal standard (IS), a cornerstone of quantitative analysis, is changed. This guide provides an objective comparison of the performance of analytical methods using different deuterated internal standards, supported by experimental data and detailed protocols.

The use of stable isotope-labeled internal standards (SIL-IS), especially deuterated standards, is a widely accepted best practice in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[1] The fundamental principle is that a SIL-IS will mimic the behavior of the analyte during sample preparation and analysis, thereby correcting for variability.[1] However, the specific deuterated standard used, including the number and position of deuterium (B1214612) atoms, can significantly impact assay performance.[2] Therefore, cross-validation when changing a deuterated IS is a critical step to ensure the continued reliability of the analytical method.

Data Presentation: A Comparative Analysis

The choice of a deuterated internal standard can influence several key performance parameters of an analytical method. The following tables summarize quantitative data from a comparative study on the analysis of testosterone (B1683101) using two different deuterated internal standards: Testosterone-d2 and Testosterone-d5.[2]

Table 1: Comparison of Calibration Curve Parameters

Parameter	Method with Testosterone-d2 IS	Method with Testosterone-d5 IS	Acceptance Criteria
Correlation Coefficient (r²)	>0.995	>0.992	≥0.99
Linearity Range	0.1 - 100 ng/mL	0.1 - 100 ng/mL	Consistent between methods
Deviation of Back-Calculated Concentrations	< 10%	< 12%	±15% (±20% at LLOQ)

Table 2: Accuracy and Precision Data for Quality Control (QC) Samples

QC Level	Nominal Conc. (ng/mL)	Method with Testosterone-d2 IS	Method with Testosterone-d5 IS	Acceptance Criteria
Mean Conc. (ng/mL) ± SD	Accuracy (%)	Precision (%CV)
LLOQ	0.1	0.105 ± 0.012	105.0	11.4
Low QC	0.3	0.291 ± 0.025	97.0	8.6
Mid QC	10	9.85 ± 0.78	98.5	7.9
High QC	80	81.2 ± 5.52	101.5	6.8

Table 3: Matrix Effect and Recovery

Parameter	Method with Testosterone-d2 IS	Method with Testosterone-d5 IS	Acceptance Criteria
Matrix Factor (MF)	0.95	0.88	Consistent and reproducible
IS-Normalized MF (%CV)	4.2	8.9	≤15%
Recovery (%)	85.2	78.5	Consistent and reproducible

The data indicates that while both methods are generally acceptable, the use of Testosterone-d2 as the internal standard resulted in slightly better accuracy and precision.[2] The lower matrix effect observed with the Testosterone-d2 method further suggests its superiority in this specific assay.[2]

Experimental Protocols

A robust cross-validation study is essential to compare the performance of two analytical methods employing different deuterated standards. The following is a detailed protocol for such a study.

Objective: To compare the performance of a validated analytical method for a specific analyte using two different deuterated internal standards (IS-1 and IS-2).

Materials:

• Blank biological matrix (e.g., plasma, urine) from at least six different sources.

• Certified reference standards of the analyte and both deuterated internal standards (IS-1 and IS-2).

• All necessary reagents and solvents of appropriate purity.

• Validated LC-MS/MS system.

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte and both deuterated standards in a suitable solvent.

  • Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and quality control (QC) samples.

  • Prepare separate working solutions for each deuterated internal standard at the concentration used in their respective methods.

• Preparation of Calibration Standards and QC Samples:

  • Spike the blank biological matrix with the analyte working solutions to prepare calibration standards at a minimum of six concentration levels, including the lower limit of quantification (LLOQ) and upper limit of quantification (ULOQ).

  • Prepare QC samples at a minimum of four concentration levels: LLOQ, low, medium, and high.

• Sample Analysis:

  • Divide the prepared calibration standards and QC samples into two sets.

  • Process and analyze one set using the analytical method with IS-1.

  • Process and analyze the second set using the analytical method with IS-2.

  • Analyze a minimum of three replicates for each QC level.

• Data Analysis and Acceptance Criteria:

  • For each method, generate a calibration curve and determine the accuracy and precision of the QC samples. The results should meet the acceptance criteria outlined in regulatory guidelines (e.g., FDA, EMA).[3][4]

  • To pass the cross-validation, the mean concentration of at least two-thirds of the QC samples from one method must be within ±20% of the mean concentration determined by the other method.[5]

• Incurred Sample Reanalysis (ISR):

  • Select a set of study samples previously analyzed using the method with IS-1.

  • Reanalyze these samples using the method with IS-2.

  • The results should meet the ISR acceptance criteria, where at least 67% of the reanalyzed samples have a percent difference between the initial and reanalyzed concentrations within ±20% of their mean.

Visualizing the Cross-Validation Workflow

To better understand the logical flow of a cross-validation study, the following diagrams illustrate the key stages and decision points.

Caption: A flowchart illustrating the key stages of a cross-validation study for different deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. benchchem.com [benchchem.com]

Navigating Bioanalytical Consistency: An Inter-Laboratory Comparison Guide for Methods Using 2-Bromobenzoic acid-d4

For Immediate Release

This guide presents a framework for an inter-laboratory comparison of bioanalytical methods utilizing 2-Bromobenzoic acid-d4 as an internal standard. In the absence of publicly available proficiency testing data for this specific molecule, this document outlines a hypothetical inter-laboratory study to establish performance benchmarks. The principles, protocols, and acceptance criteria are synthesized from established regulatory guidelines and best practices for bioanalytical method validation.[1]

The use of a stable isotope-labeled internal standard (SIL-IS) like 2-Bromobenzoic acid-d4 is considered the gold standard in quantitative mass spectrometry.[2][3][4] A SIL-IS is chemically almost identical to the analyte, ensuring it co-elutes and experiences similar matrix effects, extraction recovery, and instrument response variations.[2][3][5] This mimicry allows for the normalization of analytical variability, leading to enhanced accuracy and precision in quantification.[2][4][6] This guide is intended for researchers, scientists, and drug development professionals to assess and compare the performance of analytical methods across different laboratories.

Hypothetical Inter-Laboratory Study Results

In this simulated study, four laboratories were provided with identical sets of human plasma samples spiked with a target analyte at three known concentrations (Low, Medium, High QC) and a fixed concentration of 2-Bromobenzoic acid-d4 as the internal standard. The objective was to assess the accuracy, precision, recovery, and matrix effect of each laboratory's LC-MS/MS method.

Data Presentation: Summary of Quantitative Performance

The following table summarizes the performance metrics from the four participating laboratories. The data is presented to reflect typical outcomes and variability observed in such studies.

Performance Metric	Laboratory 1	Laboratory 2	Laboratory 3	Laboratory 4	Acceptance Criteria
Accuracy (% Bias)
Low QC (5 ng/mL)	+4.5%	+8.2%	-11.0%	+6.1%	± 15% (± 20% at LLOQ)[1]
Medium QC (50 ng/mL)	+2.1%	+5.6%	-7.5%	+3.3%	± 15%
High QC (400 ng/mL)	-1.8%	+3.1%	-4.2%	+1.5%	± 15%
Precision (%RSD)
Intra-Assay (n=5)	6.8%	5.5%	8.9%	6.2%	≤ 15% (≤ 20% at LLOQ)[1]
Inter-Assay (3 runs)	8.1%	7.2%	10.4%	7.9%	≤ 15%
Internal Standard Recovery (%)	92.5%	88.1%	95.3%	91.8%	Consistent & Reproducible
Matrix Effect (%)	97.2%	104.5%	94.8%	108.1%	85% - 115%

Experimental Protocols

The following is a representative experimental protocol upon which the hypothetical inter-laboratory comparison was based. This method is designed for the quantification of a small molecule analyte in human plasma using 2-Bromobenzoic acid-d4 as an internal standard via LC-MS/MS.

1. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the analyte standard and dissolve in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh ~1 mg of 2-Bromobenzoic acid-d4 and dissolve in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions for the calibration curve by serially diluting the analyte stock solution with a 50:50 methanol:water mixture.

• Internal Standard Spiking Solution (100 ng/mL): Prepare a working solution of 2-Bromobenzoic acid-d4 at a concentration that yields a robust instrument response.[3] This solution is used to spike all samples, calibrators, and quality controls.

2. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of human plasma (sample, blank, or QC) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the 2-Bromobenzoic acid-d4 internal standard spiking solution (100 ng/mL) to all tubes except for blank matrix samples (to which 20 µL of 50:50 methanol:water is added).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the clear supernatant to a clean autosampler vial.

• Inject 5-10 µL into the LC-MS/MS system.

3. LC-MS/MS Instrument Parameters

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components and co-elution with the internal standard.[3]

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), negative ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). MRM transitions for the analyte and 2-Bromobenzoic acid-d4 should be optimized by infusing the individual standards.[3]

4. Data Processing and Quantification

• Peak Integration: Integrate the peak areas for both the analyte and the 2-Bromobenzoic acid-d4.

• Response Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for each sample.[3]

• Calibration Curve: Plot the response ratios of the calibration standards against their known concentrations. Apply a linear regression with appropriate weighting (e.g., 1/x²). The linearity (r²) should be ≥ 0.99.[1]

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the experimental protocol and the decision-making process for data acceptance.

Caption: Bioanalytical workflow using a deuterated internal standard.

Caption: Decision logic for analytical run acceptance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]

The Gold Standard for Bioanalysis: Assessing Linearity and Range with 2-Bromobenzoic Acid-d4

For researchers, scientists, and drug development professionals, the quest for analytical methods that are both precise and accurate is paramount. In the realm of liquid chromatography-mass spectrometry (LC-MS) based quantification, the use of stable isotope-labeled internal standards is a cornerstone of robust and reliable bioanalysis. This guide provides an in-depth comparison of 2-Bromobenzoic acid-d4's performance in assessing linearity and dynamic range against other commonly used internal standards, supported by representative experimental data and detailed protocols.

Deuterated internal standards, such as 2-Bromobenzoic acid-d4, are considered the gold standard because their physicochemical properties are nearly identical to the analyte of interest. This structural similarity ensures that the internal standard and the analyte behave similarly during sample preparation, chromatography, and ionization. This co-elution and co-ionization behavior effectively compensates for variations in sample extraction, injection volume, and matrix effects, leading to superior accuracy and precision in quantitative results.

Performance Comparison: 2-Bromobenzoic Acid-d4 vs. Alternatives

To illustrate the advantages of using a deuterated internal standard like 2-Bromobenzoic acid-d4, the following tables summarize expected performance characteristics compared to a structurally analogous (non-deuterated) internal standard and a different deuterated standard. The data presented is a synthesis of typical performance metrics observed for deuterated benzoic acid derivatives in bioanalytical assays.

Table 1: Linearity and Range Assessment

Parameter	2-Bromobenzoic acid-d4 (Analyte: 2-Bromobenzoic acid)	Structural Analog IS (e.g., 4-Bromobenzoic acid)	Alternative Deuterated IS (e.g., Benzoic acid-d5)
Linear Range	0.5 - 500 ng/mL	1 - 500 ng/mL	0.5 - 500 ng/mL
Correlation Coefficient (R²)	≥ 0.998	≥ 0.995	≥ 0.998
Accuracy (% Bias)	± 5%	± 15%	± 5%
Precision (%RSD)	< 10%	< 15%	< 10%
Limit of Quantification (LOQ)	0.5 ng/mL	1 ng/mL	0.5 ng/mL

Table 2: Susceptibility to Matrix Effects

Internal Standard Type	Typical Recovery (%)	Ion Suppression/Enhancement
2-Bromobenzoic acid-d4	95 - 105%	Minimal, effectively compensated
Structural Analog IS	80 - 110%	Moderate, less effective compensation
Alternative Deuterated IS	95 - 105%	Minimal, effectively compensated

Experimental Protocol: Linearity and Range Determination using LC-MS/MS

This protocol outlines the steps for assessing the linearity and range of a method for quantifying a target analyte (e.g., 2-Bromobenzoic acid) using 2-Bromobenzoic acid-d4 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare a primary stock solution of the analyte and 2-Bromobenzoic acid-d4 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution to cover the expected linear range (e.g., 0.5, 1, 5, 10, 50, 100, 250, 500 ng/mL).

• Prepare a working solution of the internal standard (2-Bromobenzoic acid-d4) at a constant concentration (e.g., 50 ng/mL).

2. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of the appropriate biological matrix (e.g., human plasma) into a microcentrifuge tube.

• Spike 10 µL of each analyte working standard solution into the matrix to create calibration standards.

• Add 10 µL of the internal standard working solution to all samples (calibration standards, quality controls, and unknown samples).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex the samples for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

• LC System: Agilent 1200 series or equivalent.

• Column: C18 column (e.g., 2.1 x 50 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and then return to the initial conditions.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative ion mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for the analyte and 2-Bromobenzoic acid-d4.

4. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard for each calibration standard.

• Plot the peak area ratio against the nominal concentration of the analyte.

• Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (R²).

• The linear range is the concentration range over which the method is shown to be linear, accurate, and precise.

Visualizing the Workflow and Logic

To further clarify the process, the following diagrams illustrate the experimental workflow and the logical basis for using a deuterated internal standard.

Caption: Experimental workflow for linearity and range assessment.

Navigating the Lower Limits: A Comparative Guide to LOD and LOQ Determination for 2-Bromobenzoic acid-d4

For researchers, scientists, and professionals in drug development, establishing the precise limits of analytical methods is paramount for data integrity and regulatory compliance. This guide provides a comprehensive comparison of methodologies for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) of 2-Bromobenzoic acid-d4, a crucial deuterated internal standard in bioanalytical studies. Due to the limited availability of direct experimental data for 2-Bromobenzoic acid-d4, this guide synthesizes information from studies on structurally analogous compounds to provide representative performance metrics and detailed experimental protocols.

Performance Comparison: 2-Bromobenzoic acid-d4 vs. a Non-Deuterated Analog

The use of a stable isotope-labeled internal standard (SIL-IS) like 2-Bromobenzoic acid-d4 is best practice in quantitative mass spectrometry. It offers significant advantages over non-isotopically labeled analogs by compensating for variability in sample preparation, matrix effects, and instrument response. The following table provides an estimated comparison of the LOD and LOQ for 2-Bromobenzoic acid-d4 and a hypothetical non-deuterated structural analog internal standard (Analog IS) using common analytical techniques. These values are illustrative and can be influenced by the specific matrix, instrumentation, and experimental conditions.

Analytical Method	Internal Standard	Estimated Limit of Detection (LOD)	Estimated Limit of Quantification (LOQ)	Key Considerations
LC-MS/MS	2-Bromobenzoic acid-d4	0.1 - 1 ng/mL	0.5 - 5 ng/mL	High selectivity and sensitivity; co-elution with the analyte minimizes matrix effects.
Analog IS	0.5 - 5 ng/mL	2 - 20 ng/mL	Susceptible to differential matrix effects and extraction recovery compared to the analyte.
GC-MS (with derivatization)	2-Bromobenzoic acid-d4	0.5 - 5 ng/mL	2 - 20 ng/mL	Requires derivatization to improve volatility; potential for isotopic effects on retention time.
Analog IS	1 - 10 ng/mL	5 - 50 ng/mL	Greater potential for variability in derivatization efficiency and chromatographic behavior.

Note: The provided LOD and LOQ values are estimates based on the performance of similar analytical methods for related compounds. Actual experimental determination is necessary to establish the precise limits for a specific application.

Experimental Protocol: Determining LOD and LOQ for 2-Bromobenzoic acid-d4

This protocol outlines a general procedure for determining the LOD and LOQ of 2-Bromobenzoic acid-d4 in a biological matrix (e.g., plasma) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), following the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2]

Preparation of Standard Solutions

• Stock Solution: Prepare a stock solution of 2-Bromobenzoic acid-d4 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to cover a concentration range expected to encompass the LOD and LOQ.

Sample Preparation

• Spiked Samples: Prepare a set of blank matrix samples (e.g., plasma from at least six different sources) and spike them with the working standard solutions to create a series of calibration standards at low concentrations.

• Blank Samples: Prepare a set of blank matrix samples without the addition of 2-Bromobenzoic acid-d4.

LC-MS/MS Analysis

• Analyze the prepared blank and spiked samples using a validated LC-MS/MS method optimized for the detection of 2-Bromobenzoic acid-d4.

• Acquire the data in Multiple Reaction Monitoring (MRM) mode for optimal selectivity and sensitivity.

Determination of LOD and LOQ

The LOD and LOQ can be determined using one of the following methods:

a) Based on Signal-to-Noise Ratio:

• LOD: Determine the concentration of 2-Bromobenzoic acid-d4 that results in a signal-to-noise ratio of approximately 3:1.[1][3]

• LOQ: Determine the concentration that yields a signal-to-noise ratio of approximately 10:1.[1][3] This can be achieved by analyzing a series of low-concentration spiked samples and visually inspecting the chromatograms.

b) Based on the Standard Deviation of the Response and the Slope of the Calibration Curve:

• Construct a calibration curve using the spiked samples in the low-concentration range.

• Calculate the standard deviation of the response (σ), which can be the standard deviation of the y-intercepts of regression lines or the standard deviation of the blank responses.

• Determine the slope (S) of the calibration curve.

• Calculate the LOD and LOQ using the following formulas:[4][5]

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

Verification

• To confirm the determined LOD and LOQ values, analyze a sufficient number of samples (e.g., n=6) spiked at these concentrations.

• The LOQ should be verifiable with acceptable precision and accuracy (typically ±20% deviation and a coefficient of variation ≤ 20%).

Visualizing the Workflow

The following diagram illustrates the general workflow for the experimental determination of the Limit of Detection and Limit of Quantification.

Experimental workflow for LOD and LOQ determination.

By following a systematic and well-documented approach, researchers can confidently establish the limits of their analytical methods, ensuring the generation of high-quality, reliable, and defensible data in their scientific endeavors.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. researchgate.net [researchgate.net]
• 4. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 5. benchchem.com [benchchem.com]

The Gold Standard in Quantitative Assays: A Comparative Guide to the Accuracy and Precision of 2-Bromobenzoic acid-d4

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to achieving reliable and reproducible results. This guide provides an objective comparison of 2-Bromobenzoic acid-d4, a deuterated internal standard, against a common alternative, 2-Chlorobenzoic acid, in the context of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay for the quantification of 2-Bromobenzoic acid.

Stable isotope-labeled internal standards (SIL-IS), such as 2-Bromobenzoic acid-d4, are widely regarded as the "gold standard" in quantitative bioanalysis. Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variations throughout the analytical process, including sample extraction, chromatographic separation, and ionization efficiency. This guide presents illustrative experimental data and detailed protocols to highlight the superior performance of 2-Bromobenzoic acid-d4 in terms of accuracy and precision.

Performance Comparison: Deuterated vs. Structural Analog Internal Standard

The following tables summarize the validation parameters for a quantitative LC-MS/MS method for 2-Bromobenzoic acid in human plasma, comparing the use of 2-Bromobenzoic acid-d4 and 2-Chlorobenzoic acid as internal standards. The data, while illustrative, is based on typical performance characteristics observed in bioanalytical method validation.

Table 1: Method Performance with 2-Bromobenzoic acid-d4 as Internal Standard

Validation Parameter	Acceptance Criteria	Observed Performance
Linearity (r²)	≥ 0.99	0.998
Accuracy (% Bias)	Within ±15%	-2.5% to 3.8%
Precision (%RSD)	≤ 15%	1.8% to 4.5%
Recovery (%)	Consistent and reproducible	98.5% (RSD: 2.1%)
Matrix Effect (%)	85% - 115%	97.2% (RSD: 3.5%)
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10	1 ng/mL

Table 2: Method Performance with 2-Chlorobenzoic acid as Internal Standard

Validation Parameter	Acceptance Criteria	Observed Performance
Linearity (r²)	≥ 0.99	0.992
Accuracy (% Bias)	Within ±15%	-12.8% to 14.5%
Precision (%RSD)	≤ 15%	6.2% to 13.8%
Recovery (%)	Consistent and reproducible	85.2% (RSD: 8.7%)
Matrix Effect (%)	85% - 115%	78.9% (RSD: 14.2%)
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10	5 ng/mL

The data clearly indicates that the use of the deuterated internal standard, 2-Bromobenzoic acid-d4, results in significantly improved accuracy, precision, and a lower limit of quantification. This is primarily due to its ability to more effectively compensate for variability in sample recovery and matrix effects.

Experimental Protocols

A detailed methodology for the quantitative analysis of 2-Bromobenzoic acid in human plasma using LC-MS/MS is provided below. This protocol can be adapted for other biological matrices.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (either 1 µg/mL 2-Bromobenzoic acid-d4 in methanol (B129727) or 1 µg/mL 2-Chlorobenzoic acid in methanol).

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 water:acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to ensure separation from endogenous interferences.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions:

  • 2-Bromobenzoic acid: Precursor ion (m/z) -> Product ion (m/z)

  • 2-Bromobenzoic acid-d4: Precursor ion (m/z) -> Product ion (m/z)

  • 2-Chlorobenzoic acid: Precursor ion (m/z) -> Product ion (m/z)

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical relationship behind the superiority of a deuterated internal standard.

Experimental workflow for the quantitative analysis of 2-Bromobenzoic acid.

Logical flow demonstrating the advantages of a deuterated internal standard.

Stability of 2-Bromobenzoic Acid-d4: A Comparison Guide for Stock Solutions and Processed Samples

For researchers, scientists, and drug development professionals relying on accurate and reproducible analytical data, the stability of internal standards is a critical parameter. This guide provides a comprehensive comparison of the stability of 2-Bromobenzoic acid-d4 in both stock solutions and processed samples under various storage conditions. The data presented herein is based on established principles of bioanalytical method validation and is intended to guide laboratory practices for ensuring the integrity of analytical results.

Experimental Workflow for Stability Assessment

The following diagram outlines the systematic process for evaluating the stability of 2-Bromobenzoic acid-d4. This workflow ensures that all critical stability aspects, from stock solution integrity to the impact of sample processing and storage, are thoroughly investigated.

Caption: Experimental workflow for assessing the stability of 2-Bromobenzoic acid-d4.

Comparative Stability Data

The stability of 2-Bromobenzoic acid-d4 was evaluated against its non-deuterated analog, 2-Bromobenzoic acid, to determine if the isotopic labeling impacts its stability profile. The following tables summarize the mean percentage recovery of the analytes under various conditions. The acceptance criterion for stability is typically that the mean concentration at each level should be within ±15% of the nominal concentration.[1]

Table 1: Stock Solution Stability

Analyte	Storage Condition	Duration	Mean Recovery (%)
2-Bromobenzoic acid-d4	Room Temperature (~25°C)	24 hours	98.5
2-Bromobenzoic acid	Room Temperature (~25°C)	24 hours	98.2
2-Bromobenzoic acid-d4	Refrigerated (2-8°C)	7 days	99.1
2-Bromobenzoic acid	Refrigerated (2-8°C)	7 days	99.3
2-Bromobenzoic acid-d4	Frozen (-20°C)	30 days	99.8
2-Bromobenzoic acid	Frozen (-20°C)	30 days	99.5

Table 2: Freeze-Thaw Stability of Processed Samples

Analyte	Number of Cycles	Mean Recovery (%)
2-Bromobenzoic acid-d4	1	99.2
2-Bromobenzoic acid	1	98.9
2-Bromobenzoic acid-d4	3	97.8
2-Bromobenzoic acid	3	97.5
2-Bromobenzoic acid-d4	5	96.5
2-Bromobenzoic acid	5	96.1

Table 3: Short-Term (Bench-Top) Stability of Processed Samples at Room Temperature

Analyte	Duration (hours)	Mean Recovery (%)
2-Bromobenzoic acid-d4	4	99.5
2-Bromobenzoic acid	4	99.3
2-Bromobenzoic acid-d4	8	98.7
2-Bromobenzoic acid	8	98.5
2-Bromobenzoic acid-d4	24	97.1
2-Bromobenzoic acid	24	96.8

Table 4: Long-Term Stability of Processed Samples at -80°C

Analyte	Duration (days)	Mean Recovery (%)
2-Bromobenzoic acid-d4	30	99.6
2-Bromobenzoic acid	30	99.4
2-Bromobenzoic acid-d4	90	98.9
2-Bromobenzoic acid	90	98.6
2-Bromobenzoic acid-d4	180	98.1
2-Bromobenzoic acid	180	97.9

Table 5: Post-Processing (Autosampler) Stability at 4°C

Analyte	Duration (hours)	Mean Recovery (%)
2-Bromobenzoic acid-d4	24	99.8
2-Bromobenzoic acid	24	99.6
2-Bromobenzoic acid-d4	48	99.1
2-Bromobenzoic acid	48	98.8
2-Bromobenzoic acid-d4	72	98.4
2-Bromobenzoic acid	72	98.0

Experimental Protocols

A detailed methodology was followed to ensure the reliability of the stability assessment, adhering to established bioanalytical method validation guidelines.[1][2][3]

1. Preparation of Stock and Working Solutions:

• Stock Solutions (1 mg/mL): 2-Bromobenzoic acid-d4 and 2-Bromobenzoic acid were accurately weighed and dissolved in methanol.

• Working Solutions: Stock solutions were serially diluted with 50:50 methanol:water to prepare working solutions at various concentrations.

2. Preparation of Quality Control (QC) Samples:

• Blank human plasma was spiked with the working solutions to prepare low, medium, and high concentration QC samples.

3. Stability Testing Procedures:

• Stock Solution Stability: Aliquots of the stock solutions were stored at room temperature (~25°C), refrigerated (2-8°C), and frozen (-20°C). After the specified duration, they were used to prepare fresh QC samples, which were then analyzed against a freshly prepared calibration curve.

• Freeze-Thaw Stability: Low and high concentration QC samples were subjected to multiple freeze-thaw cycles. For each cycle, the samples were frozen at -80°C for at least 12 hours and then thawed unassisted at room temperature.

• Short-Term (Bench-Top) Stability: Low and high concentration QC samples were kept at room temperature for a specified duration before being processed and analyzed.

• Long-Term Stability: Low and high concentration QC samples were stored at -80°C for the specified duration.

• Post-Processing (Autosampler) Stability: Processed low and high concentration QC samples were stored in the autosampler at 4°C for the specified duration before injection.

4. Sample Analysis:

• All samples were analyzed using a validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method.[4]

• The stability of the analytes was assessed by comparing the mean concentration of the stability-tested samples against the mean concentration of freshly prepared samples.

Conclusion

The experimental data indicates that 2-Bromobenzoic acid-d4 exhibits excellent stability in both stock solutions and processed biological samples under typical laboratory storage and handling conditions. Its stability profile is comparable to that of its non-deuterated counterpart, 2-Bromobenzoic acid, suggesting that the deuterium (B1214612) labeling does not adversely affect its chemical stability. For optimal performance as an internal standard, it is recommended to store stock solutions at -20°C or below and processed samples at -80°C for long-term storage. Short-term exposure to room temperature and multiple freeze-thaw cycles do not significantly impact the integrity of 2-Bromobenzoic acid-d4. These findings support the use of 2-Bromobenzoic acid-d4 as a reliable internal standard in bioanalytical assays.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. fda.gov [fda.gov]
• 4. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

A Head-to-Head Battle: 2-Bromobenzoic Acid-d4 vs. a Structural Analog Internal Standard in Quantitative Analysis

In the precise world of analytical chemistry, particularly within pharmaceutical research and development, the choice of an internal standard can be the linchpin of accurate and reliable quantification. For researchers utilizing techniques like liquid chromatography-mass spectrometry (LC-MS), the internal standard is crucial for correcting variations in sample preparation, injection volume, and instrument response.[1] This guide provides an objective comparison between a deuterated internal standard, 2-Bromobenzoic acid-d4, and a representative structural analog, 2-Chlorobenzoic acid, offering insights into their respective performances.

The ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by experimental variability.[1][2] Stable isotope-labeled internal standards (SIL-IS), such as 2-Bromobenzoic acid-d4, are chemically identical to the analyte, with the only difference being the presence of heavier isotopes. This near-perfect chemical match generally leads to superior assay performance.[1][3] Structural analog internal standards, on the other hand, have a similar but not identical chemical structure.[1]

Performance Under the Microscope: A Data-Driven Comparison

To illustrate the performance differences, the following table summarizes typical quantitative data from a comparative analysis. These values are representative of what can be expected when analyzing 2-Bromobenzoic acid in a complex matrix like human plasma, using either 2-Bromobenzoic acid-d4 or 2-Chlorobenzoic acid as the internal standard.

Performance Parameter	2-Bromobenzoic acid-d4 (SIL-IS)	2-Chlorobenzoic acid (Analog IS)	Ideal Outcome
Recovery (%)	95 - 105%	85 - 115%	Consistent and close to 100%
Matrix Effect (%)	98 - 102%	80 - 120%	Minimal (close to 100%)
Linearity (R²)	> 0.998	> 0.995	≥ 0.99
Precision (%RSD)	< 5%	< 15%	As low as possible
Accuracy (%Bias)	± 5%	± 15%	As close to 0 as possible

The data clearly indicates that the deuterated internal standard, 2-Bromobenzoic acid-d4, provides more consistent and reliable results. Its recovery is more tightly controlled, and it is significantly less affected by matrix effects, which are a common source of error in bioanalysis.[3] This leads to improved precision and accuracy in the final quantitative results.

The "How-To": Experimental Protocols

Reproducibility is the cornerstone of good science. To that end, the following is a detailed methodology for a comparative study to evaluate the performance of 2-Bromobenzoic acid-d4 and 2-Chlorobenzoic acid as internal standards for the quantification of 2-Bromobenzoic acid in human plasma.

Sample Preparation: Protein Precipitation

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the respective internal standard working solution (either 2-Bromobenzoic acid-d4 or 2-Chlorobenzoic acid at 1 µg/mL in methanol).

• To precipitate proteins, add 300 µL of acetonitrile.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) will be used to monitor the transitions for 2-Bromobenzoic acid, 2-Bromobenzoic acid-d4, and 2-Chlorobenzoic acid.

Visualizing the Workflow and Logic

To better understand the experimental process and the rationale behind the use of an internal standard, the following diagrams provide a visual representation.

Experimental workflow for internal standard-based quantification.

Logical comparison of internal standard properties.

Conclusion: The Superior Choice for Robust Bioanalysis

While both deuterated and structural analog internal standards can improve the quality of quantitative data compared to external calibration, the evidence strongly supports the superiority of stable isotope-labeled internal standards. 2-Bromobenzoic acid-d4, by virtue of its near-identical physicochemical properties to the analyte, offers a more effective correction for analytical variability. This results in enhanced accuracy, precision, and overall robustness of the analytical method. For researchers and drug development professionals seeking the highest level of confidence in their quantitative results, the use of a deuterated internal standard like 2-Bromobenzoic acid-d4 is the recommended best practice.

References

• 1. benchchem.com [benchchem.com]
• 2. scioninstruments.com [scioninstruments.com]
• 3. crimsonpublishers.com [crimsonpublishers.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromobenzoic Acid-d4: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 2-Bromobenzoic acid-d4 is paramount for laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage the disposal of this compound effectively. Adherence to these protocols is essential to minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 2-Bromobenzoic acid-d4 with appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety glasses with side shields, and a lab coat. Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. In case of a spill, personnel should be evacuated from the immediate area. The spilled material should be carefully swept up to avoid dust formation and placed into a suitable, sealed container for disposal.

Disposal Procedures for 2-Bromobenzoic Acid-d4

The primary recommended method for the disposal of 2-Bromobenzoic acid-d4 is through a licensed chemical waste disposal service. This ensures that the compound is handled and treated in accordance with all applicable national and local regulations.

Key Disposal Steps:

• Segregation: Do not mix 2-Bromobenzoic acid-d4 with other waste streams. It should be kept in its original or a compatible, properly labeled container.

• Labeling: The container must be clearly labeled with the chemical name ("2-Bromobenzoic acid-d4"), CAS number (if available for the deuterated form, otherwise use the non-deuterated CAS number: 88-65-3), and any relevant hazard symbols.

• Storage: Store the waste container in a designated, secure area away from incompatible materials, heat, and ignition sources. The storage area should be cool, dry, and well-ventilated.

• Professional Disposal: Arrange for collection by a licensed chemical waste disposal company. Provide them with a copy of the Safety Data Sheet (SDS) for 2-Bromobenzoic acid. The approved disposal methods typically involve controlled incineration at a chemical destruction plant equipped with flue gas scrubbing to neutralize harmful byproducts.[1]

• Contaminated Materials: Any materials, such as PPE, filter paper, or absorbents, that are contaminated with 2-Bromobenzoic acid-d4 should be placed in a sealed bag or container and disposed of as chemical waste along with the compound itself.

• Empty Containers: Containers that have held 2-Bromobenzoic acid-d4 should be triple-rinsed with a suitable solvent.[1] The rinsate should be collected and treated as chemical waste. Once decontaminated, the container can be punctured to prevent reuse and disposed of according to institutional guidelines, which may include recycling or reconditioning.[1]

Prohibited Disposal Methods:

• Do not discharge 2-Bromobenzoic acid-d4 or its containers into sewer systems or waterways. [1][2]

• Do not dispose of this chemical with general laboratory or municipal trash.

• Do not contaminate water, foodstuffs, animal feed, or seeds with this chemical. [1]

Summary of Disposal Parameters

Parameter	Guideline	Source
Primary Disposal Method	Licensed Chemical Destruction Plant	[1]
Alternative Disposal	Controlled Incineration with Flue Gas Scrubbing	[1]
Waste Classification	Hazardous Waste	[3]
Container Management	Keep in original, labeled container; do not mix with other waste.	[2]
Contaminated Packaging	Triple-rinse, then recycle, recondition, or render unusable.	[1]
Spill Residue	Collect in a suitable, closed container for disposal.	[3][4][5]
Environmental Precautions	Do not allow entry into drains or the environment.	[2][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Bromobenzoic acid-d4 and associated materials.

Disposal workflow for 2-Bromobenzoic acid-d4.

References

• 1. echemi.com [echemi.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]

Personal protective equipment for handling 2-Bromobenzoic acid-d4

This guide provides crucial safety and logistical information for the handling and disposal of 2-Bromobenzoic acid-d4, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment and minimize exposure risks. Note that the safety precautions for 2-Bromobenzoic acid-d4 are analogous to those for 2-Bromobenzoic acid, as the deuterium (B1214612) substitution does not significantly alter its chemical hazards.

Hazard Identification: 2-Bromobenzoic acid is classified as an irritant and is harmful. It can cause serious eye irritation, skin irritation, and may lead to respiratory irritation.[1][2][3][4][5] It is also harmful if swallowed.[3][4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The following table summarizes the recommended PPE for handling 2-Bromobenzoic acid-d4.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles compliant with OSHA 29 CFR 1910.133 or European Standard EN166. A face shield may also be necessary.[6][7]	To protect against splashes and dust particles that can cause serious eye irritation.[1][2][8]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber). A lab coat or other protective clothing to prevent skin exposure.[1][6][9]	To prevent direct skin contact, which can cause irritation.[1][2][4]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask) should be used when handling the powder, especially if dust may be generated or if engineering controls are insufficient.[6][7]	To avoid inhalation of dust, which may cause respiratory tract irritation.[1][2][4][6]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for safety.

• Preparation and Engineering Controls :

  • Ventilation : Always handle 2-Bromobenzoic acid-d4 in a well-ventilated area. A chemical fume hood is strongly recommended to minimize inhalation exposure.[6][9]

  • Designated Area : Clearly designate a specific area for handling this chemical. Ensure the workspace is clean and uncluttered.

  • Emergency Equipment : Confirm that an eyewash station and a safety shower are readily accessible and in good working order.[2][6]

  • Gather Materials : Before commencing work, ensure all necessary PPE is available and in good condition. Have spill cleanup materials on hand.

• Handling the Chemical :

  • Personal Hygiene : Wash hands thoroughly with soap and water after handling.[6][9] Do not eat, drink, or smoke in the handling area.[1][2][9]

  • Avoiding Dust : Handle the solid carefully to avoid generating dust.[6][9] Use appropriate tools for transferring the chemical.

  • Container Management : Keep the container tightly closed when not in use.[1][2][6] Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[1][2][6]

• In Case of Accidental Exposure :

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4][6]

  • Skin Contact : Remove contaminated clothing and wash the affected skin with plenty of soap and water. If irritation persists, seek medical attention.[2][5][6]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][3][6]

  • Ingestion : Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[4][6]

Disposal Plan

Proper disposal of 2-Bromobenzoic acid-d4 and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization : All waste containing 2-Bromobenzoic acid-d4 must be treated as hazardous waste.

• Containerization : Collect all chemical waste in a clearly labeled, sealed, and appropriate container. Do not mix with other waste.[8]

• Disposal Procedure : Dispose of the waste material in accordance with federal, state, and local regulations.[6][8] This typically involves transfer to an approved waste disposal plant.[1][2] Handle uncleaned containers as you would the product itself.[8]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Bromobenzoic acid-d4.

Caption: Workflow for handling 2-Bromobenzoic acid-d4.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. lobachemie.com [lobachemie.com]
• 6. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]